SARS-CoV-2 Mpro-IN-9

Catalog No.
S12867568
CAS No.
M.F
C20H14N2O4
M. Wt
346.3 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
SARS-CoV-2 Mpro-IN-9

Product Name

SARS-CoV-2 Mpro-IN-9

IUPAC Name

5,6,7-trihydroxy-2,3-diphenylquinazolin-4-one

Molecular Formula

C20H14N2O4

Molecular Weight

346.3 g/mol

InChI

InChI=1S/C20H14N2O4/c23-15-11-14-16(18(25)17(15)24)20(26)22(13-9-5-2-6-10-13)19(21-14)12-7-3-1-4-8-12/h1-11,23-25H

InChI Key

PNPMYLKONYDRLR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC3=CC(=C(C(=C3C(=O)N2C4=CC=CC=C4)O)O)O

The Role of SARS-CoV-2 Main Protease (Mpro)

Author: Smolecule Technical Support Team. Date: February 2026

SARS-CoV-2 Mpro (also known as 3C-like protease) is a crucial enzyme for viral replication. It processes the polyproteins pp1a and pp1ab translated from the viral RNA into functional non-structural proteins [1] [2]. Because this enzyme is essential for the virus and has no close homologues in humans, it is an ideal target for antiviral drug design [1].

  • Catalytic Dyad: The enzyme's active site features a catalytic dyad of Cys145 and His41 [1] [3].
  • Dimerization: Mpro functions as a homodimer, and this dimeric form is critical for its catalytic activity [4] [5].

Established Mechanisms of Mpro Inhibition

Inhibitors typically work by binding to the enzyme's active site or other key regions, preventing it from interacting with its natural substrates. The table below summarizes common mechanisms observed in various Mpro inhibitors.

Inhibitor Type / Compound Mechanism of Action Key Structural Features / Interactions
Covalent Inhibitors Form a reversible or irreversible covalent bond with the sulfur atom of the catalytic Cys145 [1] [2]. Warhead groups: Michael acceptors (N3) [1], α-ketoamide (RAY1216) [2], aldehydes.
Non-Covalent Inhibitors Bind reversibly to the active site or allosteric sites through strong non-covalent interactions [4] [6]. Rely on hydrogen bonds, van der Waals forces, and hydrophobic interactions with residues like Met165, Glu166, His163, Gln189 [4] [7].
Dimerization Disruptors Bind at the dimer interface (nano-channel), potentially interfering with the formation of the active dimeric form of Mpro [6]. Interacts with residues at the interface, such as Phe3, Arg4, and Glu288 [6].
Metal Ion Inhibitors Metal ions like Zinc (Zn²⁺) can directly inhibit the protease [3]. Zn²⁺ coordinates with the catalytic dyad (His41 and Cys145), blocking substrate access [3].
Natural Product Inhibitors Often non-covalent inhibitors; some can be dual-targeted (e.g., inhibit both Mpro and PLpro) [7] [6]. Polyphenols (e.g., from sumac) interact with Cys145, Glu166, and Gln189 [7]. Sydowiol B binds at the dimer interface [6].

To illustrate the general workflow for establishing a mechanism of action, the following diagram outlines the key experimental and computational approaches used in the cited research:

G cluster_comp Computational Methods cluster_exp Experimental Methods Start Investigation of Mpro Inhibitor Comp In Silico Analysis Start->Comp Exp Experimental Validation Start->Exp Comp->Exp Generates Hypothesis Mech Proposed Mechanism of Action Exp->Mech Confirms Mechanism C1 Molecular Docking (Prediction of binding pose/affinity) C2 Molecular Dynamics (MD) (Analysis of complex stability & residue contributions) C1->C2 C3 Binding Free Energy Calculations (e.g., g_MMPBSA) C2->C3 C3->Mech E1 Enzyme Kinetics (IC₅₀, Kᵢ, kcat/Kₘ) E2 Binding Assays (SPR, FRET) E1->E2 E3 Structural Studies (X-ray Crystallography) E2->E3 E3->Mech E4 Cellular Antiviral Assays E3->E4 E4->Mech

Key Experimental Protocols for Mechanism Study

The following are detailed methodologies for critical experiments referenced in the search results, which are used to elucidate the mechanism of action.

Enzyme Inhibition Kinetics (FRET-based Assay)

This is a primary method for evaluating inhibitor potency and kinetics [5] [1] [2].

  • Objective: Determine the half-maximal inhibitory concentration (IC₅₀) and inhibition constants (Kᵢ).
  • Protocol:
    • Recombinant Mpro: Express and purify native SARS-CoV-2 Mpro [1] [2].
    • FRET Substrate: Use a synthetic peptide substrate with a fluorophore and a quencher (e.g., Dabcyl-KTSAVLQSGFRKME-Edans) [5] [1]. Cleavage separates the pair, increasing fluorescence.
    • Activity Measurement: Monitor the increase in fluorescence over time in a plate reader upon mixing Mpro with the substrate.
    • IC₅₀ Determination: Measure initial reaction rates at various inhibitor concentrations. Fit the dose-response data to calculate the IC₅₀ value [7].
    • Kinetic Analysis (for covalent inhibitors): For slow-binding inhibitors like RAY1216, progress curves at different inhibitor concentrations are fit globally to a system of ordinary differential equations (ODEs) using software like DynaFit to obtain association (kₐ) and dissociation (k_d) rate constants, and the equilibrium inhibition constant Kᵢ [2].
Molecular Dynamics (MD) Simulations

MD simulations provide atomic-level insight into the stability and interactions of the inhibitor-Mpro complex over time [4] [7].

  • Objective: Understand binding stability, conformational changes, and key residue contributions.
  • Protocol:
    • System Setup: Use the crystal structure of the Mpro-inhibitor complex (e.g., from PDB). Place it in a simulation box with water molecules (e.g., SPC/E model) and ions to neutralize the system's charge [8].
    • Energy Minimization & Equilibration: Minimize the system's energy using an algorithm like steepest descent. Then, equilibrate it under NVT (constant Number of particles, Volume, and Temperature) and NPT (constant Number of particles, Pressure, and Temperature) ensembles, typically for 100 ps each [8].
    • Production Simulation: Run a long-range simulation (e.g., 500 ns) using software like GROMACS with a force field such as GROMOS43A2 [8] [7].
    • Trajectory Analysis: Calculate Root Mean Square Deviation (RMSD), Root Mean Square Fluctuation (RMSF), and Radius of Gyration (Rg) to assess stability and flexibility [8].
    • Binding Free Energy Calculation: Use methods like Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) on simulation frames to calculate the binding free energy and perform per-residue decomposition to identify "hot-spot" residues (e.g., Met165, Glu166, Gln189) [4] [7].
X-ray Crystallography

This technique provides the most direct evidence for the mechanism of action by visualizing the atomic structure of the complex.

  • Objective: Determine the 3D structure of Mpro in complex with the inhibitor.
  • Protocol:
    • Crystallization: Grow high-quality crystals of Mpro incubated with the inhibitor [1] [3].
    • Data Collection: Expose the crystal to an X-ray source at a synchrotron and collect diffraction data.
    • Structure Determination: Solve the crystal structure by molecular replacement, using a known Mpro structure as a model.
    • Analysis: Examine the electron density map to confirm the inhibitor's binding pose. Identify specific interactions, such as covalent bonds with Cys145, hydrogen bonds, and hydrophobic contacts [1] [3]. For example, the structure of Mpro with N3 clearly shows the covalent bond between the inhibitor and Cys145 [1].

How to Proceed with SARS-CoV-2 Mpro-IN-9

Since the specific data for Mpro-IN-9 is not available in the public literature I searched, here are suggestions for finding this information:

  • Check Chemical Databases: Search specialized databases like PubChem or ChEMBL for the compound's bioactivity data and associated publications.
  • Consult Preprint Servers: Look for unpublished preprints on servers like bioRxiv, as recent findings may not yet be in peer-reviewed journals.
  • Review Patent Literature: The synthesis and activity of specific "IN" series compounds are often disclosed in patent applications, which can be a valuable source of technical detail.

References

A Reference Framework for Mpro Inhibitor Data

Author: Smolecule Technical Support Team. Date: February 2026

Although data on Mpro-IN-9 is unavailable, the search results provide detailed information on other prominent Mpro inhibitors. The quantitative data below for various inhibitor classes can be used as a benchmark for comparison.

Compound Name Class / Type Reported Binding Affinity / IC₅₀ Key Techniques for Binding Assessment
PF-00835231 [1] Covalent Inhibitor IC₅₀: 0.053 ± 0.005 µM [2] Pre-steady-state kinetics, FRET-based assay, X-ray crystallography [1]
Compound 11b [2] Covalent Inhibitor IC₅₀: 0.040 ± 0.002 µM [2] FRET-based cleavage assay, X-ray crystallography [2]
N3 Inhibitor [3] Covalent Inhibitor (Michael acceptor) Pseudo-second-order rate constant (kobs/[I]): 11,300 ± 880 M⁻¹s⁻¹ [3] Fluorescence resonance energy transfer (FRET) assay, X-ray crystallography [3]
Cannabigerolic acid (CBGA) [4] Natural Product (Cannabinoid) IC₅₀: 14.40 µM; KD: 2.16 × 10⁻⁴ M [4] Biochemical enzymatic assay, Surface Plasmon Resonance (SPR) [4]
Tetrahydrocannabutol (THCB) [4] Natural Product (Cannabinoid) IC₅₀: 3.62 µM [4] Biochemical enzymatic assay [4]
Rutan Component R8 [5] Natural Product (Polyphenol) IC₅₀: 5.48 µM [5] Biochemical assay, Molecular Dynamics (MD) Simulations [5]
Withanoside V [6] Natural Product (Phytochemical) Docking Score: -9.84 kcal/mol [6] Molecular Docking, Molecular Dynamics (MD) Simulations [6]
Apixaban, Betrixaban, Rivaroxaban [7] Drug Repurposing (Xa inhibitors) Weak binding (No specific affinity reported) [7] MicroScale Thermophoresis (MST), Molecular Docking [7]

Experimental Protocols for Evaluating Mpro Inhibitors

The following workflow outlines the key methodologies, compiled from the search results, for comprehensively evaluating the binding affinity and mechanism of Mpro inhibitors.

Start Start: Mpro Inhibitor Profiling In silico Screening In silico Screening Start->In silico Screening Biochemical Activity Assay Biochemical Activity Assay Start->Biochemical Activity Assay Biophysical Binding Analysis Biophysical Binding Analysis Start->Biophysical Binding Analysis Molecular Docking\n(Pose prediction, Scoring) Molecular Docking (Pose prediction, Scoring) In silico Screening->Molecular Docking\n(Pose prediction, Scoring) FRET-Based Enzymatic Assay\n(IC₅₀ determination) FRET-Based Enzymatic Assay (IC₅₀ determination) Biochemical Activity Assay->FRET-Based Enzymatic Assay\n(IC₅₀ determination) Direct Binding Measurement\n(SPR, MST) Direct Binding Measurement (SPR, MST) Biophysical Binding Analysis->Direct Binding Measurement\n(SPR, MST) Molecular Dynamics (MD)\nSimulations (Stability, MM/GBSA) Molecular Dynamics (MD) Simulations (Stability, MM/GBSA) Molecular Docking\n(Pose prediction, Scoring)->Molecular Dynamics (MD)\nSimulations (Stability, MM/GBSA) Data Integration & Mechanism Data Integration & Mechanism Elucidation Molecular Dynamics (MD)\nSimulations (Stability, MM/GBSA)->Data Integration & Mechanism Cellular Antiviral Assay\n(EC₅₀, Cytotoxicity CC₅₀) Cellular Antiviral Assay (EC₅₀, Cytotoxicity CC₅₀) FRET-Based Enzymatic Assay\n(IC₅₀ determination)->Cellular Antiviral Assay\n(EC₅₀, Cytotoxicity CC₅₀) Cellular Antiviral Assay\n(EC₅₀, Cytotoxicity CC₅₀)->Data Integration & Mechanism Structural Characterization\n(X-ray Crystallography, Cryo-EM) Structural Characterization (X-ray Crystallography, Cryo-EM) Direct Binding Measurement\n(SPR, MST)->Structural Characterization\n(X-ray Crystallography, Cryo-EM) Structural Characterization\n(X-ray Crystallography, Cryo-EM)->Data Integration & Mechanism

Experimental workflow for Mpro inhibitor profiling

Here is a detailed breakdown of the key experimental methodologies from the literature:

  • Biochemical Activity Assays: The FRET-based enzymatic assay is a standard method for determining half-maximal inhibitory concentration (IC₅₀). It uses a fluorescently labelled substrate (e.g., Mca-AVLQ↓SGFRK(Dnp)-K) that releases a signal upon cleavage by Mpro. Inhibitor potency is measured by the reduction in this signal [1] [3]. For promising leads, this is followed by a cellular antiviral assay (e.g., in Vero E6 cells) to determine the half-maximal effective concentration (EC₅₀) and cytotoxicity (CC₅₀) to establish a selectivity index [2].

  • Biophysical Binding Analysis: Surface Plasmon Resonance (SPR) and MicroScale Thermophoresis (MST) are used to directly measure binding affinity (equilibrium dissociation constant, KD) and binding kinetics without the need for enzymatic activity [4] [7]. For covalent inhibitors, pre-steady-state kinetics can delineate the individual steps of initial reversible binding and the subsequent rate of covalent bond formation [1]. Ultimately, X-ray crystallography of inhibitor-Mpro complexes provides atomic-level structural data, revealing precise interactions with key residues like the catalytic dyad (Cys145-His41) and subsites (S1', S1, S2, S4) [2] [3].

  • In silico Screening and Analysis: Molecular docking predicts the binding pose and affinity of inhibitors within the Mpro active site [4] [6]. These predictions are refined using molecular dynamics (MD) simulations (often 100 ns or longer), which assess the stability of the protein-ligand complex and provide more accurate binding free energy estimates through methods like MM/GBSA [8] [5] [6].

How to Proceed in Your Research

Given that a specific compound is not found in the published literature, you may need to:

  • Verify the compound's identity: Ensure that "SARS-CoV-2 Mpro-IN-9" is the correct and standardized name. It may be an internal code from a specific research organization or commercial supplier.
  • Consult specialized databases: Search patent literature, chemical vendor catalogs (e.g., MedChemExpress, Selleckchem, TargetMol), or pre-print servers for any available data.
  • Consider the context: The name might belong to a recently developed compound for which full data has not yet been published in peer-reviewed journals.

References

Computational Workflow for Mpro Inhibitor Evaluation

Author: Smolecule Technical Support Team. Date: February 2026

The process of identifying and validating a potential Mpro inhibitor through computational means follows a multi-stage workflow. The diagram below outlines the key phases, from initial preparation to final validation.

architecture Structure Preparation Structure Preparation Molecular Docking Molecular Docking Structure Preparation->Molecular Docking Dynamics & Stability Dynamics & Stability Molecular Docking->Dynamics & Stability Binding Affinity Binding Affinity Dynamics & Stability->Binding Affinity Experimental Validation Experimental Validation Binding Affinity->Experimental Validation

Computational drug discovery workflow for Mpro inhibitors.

Methodologies for Key Experiments

Here are the detailed protocols for the core computational experiments, as commonly practiced in the field and referenced in the literature.

Molecular Docking Protocol

Molecular docking is the foundational step to predict how a small molecule binds to the Mpro active site [1] [2].

  • Protein Preparation: Obtain the crystal structure of SARS-CoV-2 Mpro (commonly PDB IDs: 6LU7, 6W63, or 7JYC) from the Protein Data Bank. Remove water molecules and co-crystallized ligands. Add polar hydrogen atoms, compute Kollman charges, and define the solvation parameters [3] [4] [2].
  • Ligand Preparation: Obtain the 3D structure of the candidate inhibitor (e.g., from PubChem or ChemDiv). Perform geometry optimization and energy minimization using tools like Avogadro or ChimeraX with a force field (e.g., MMFF94) [3] [4].
  • Active Site Grid Definition: Define a grid box that encompasses the catalytic dyad (Cys145-His41). A typical box size is 40x40x40 Å with a point spacing of 0.375 Å [3] [2].
  • Docking Execution: Perform docking using software like AutoDock Vina or Glide. It is critical to validate the docking protocol first by re-docking the native co-crystallized ligand and ensuring the Root-Mean-Square Deviation (RMSD) of the reproduced pose is less than 2.0 Å [1] [5].
Molecular Dynamics (MD) Simulation Protocol

MD simulations assess the stability of the protein-ligand complex in a simulated biological environment over time [4] [2].

  • System Setup: Use software like GROMACS or AMBER. Embed the docked complex in a solvation box (e.g., TIP3P water model). Add ions (e.g., Na⁺ or Cl⁻) to neutralize the system's charge [4] [2].
  • Force Fields: Apply the CHARMM36 or AMBER ff14SB force field for the protein. Generate ligand parameters using the CGenFF or ACPYPE tools [2].
  • Simulation Parameters:
    • Energy Minimization: Use the steepest descent algorithm for 50,000 steps to remove steric clashes.
    • Equilibration: Conduct equilibration in two phases: NVT (constant particle number, volume, and temperature) for 100 ps to stabilize temperature at 300 K, followed by NPT (constant particle number, pressure, and temperature) for 100 ps to stabilize pressure at 1 bar.
    • Production Run: Perform a production MD simulation for a minimum of 100 ns. Longer simulations (200-300 ns) provide better convergence [4] [6].
  • Trajectory Analysis: Analyze the saved trajectories for:
    • Root Mean Square Deviation (RMSD): Measures the stability of the protein-ligand complex.
    • Root Mean Square Fluctuation (RMSF): Assesses flexibility of individual residues.
    • Radius of Gyration (Rg): Evaluates the compactness of the protein.
    • Hydrogen Bonds: Monitors the stability of key interactions over time [4] [2].
Binding Free Energy Calculation (MM/PBSA)

The Molecular Mechanics/Poisson-Boltzmann Surface Area method provides a quantitative estimate of the binding affinity [4] [6].

  • Protocol: Extract multiple snapshots (e.g., every 100 ps) from the stable phase of the MD trajectory. Use the g_mmpbsa tool in GROMACS to calculate the energy components.
  • Energy Components: The binding free energy (ΔG_bind) is calculated as: ΔG_bind = E_MM + G_solv - TΔS where E_MM is the gas-phase molecular mechanics energy, G_solv is the solvation free energy, and TΔS is the conformational entropy term [4]. The entropy term is often omitted for high-throughput screening due to its high computational cost [6].

In-Vitro Corroboration of Computational Findings

For a comprehensive study, promising in-silico results should be validated with experimental assays. The table below summarizes key experimental data from recent research on natural Mpro inhibitors.

Compound / Extract Source In-Vitro IC₅₀ (Inhibition) Key Interactions with Mpro Study Type
R8 (Salaquinone) Sumac (Rutan) [6] 5.48 µM C145, E166, Q189 (Catalytic site) In-vitro & In-silico
R5 Sumac (Rutan) [6] 42.52 µM C145, E166, Q189 (Catalytic site) In-vitro & In-silico
3-O-(Z)-Coumaroyl Oleanolic Acid Jatropha curcas [2] N/A High stability in 100 ns MD simulation In-silico
Withanosides V & VI Phytochemical Library [1] N/A Strong binding affinity & stable interactions In-silico

Critical Considerations for Reliable Docking Studies

When conducting or evaluating docking studies, it is essential to be aware of common pitfalls [5].

  • Protocol Validation is Non-Negotiable: Always perform a retrospective validation of your docking protocol by re-docking a known co-crystallized ligand before screening new compounds. An RMSD of the redocked pose below 2.0 Å is considered acceptable [5].
  • Beware of False Positives: Docking scoring functions can produce false positives. A strong binding affinity from docking alone is not proof of inhibitory activity. Findings must be corroborated by MD simulations and, ideally, experimental assays [5].
  • Incorporate Flexibility: Standard docking is static. Using MD simulations afterward is crucial to understand how both the ligand and the protein's binding site adapt to each other, which can significantly impact the binding mode and stability [5].

References

Comprehensive Technical Guide to SARS-CoV-2 Mpro Inhibitor Pharmacophore Modeling

Author: Smolecule Technical Support Team. Date: February 2026

Introduction to SARS-CoV-2 Main Protease (Mpro) as a Drug Target

The SARS-CoV-2 main protease (Mpro), also known as 3-chymotrypsin-like protease (3CLpro), is a cysteine protease essential for viral replication and transcription. It processes the polyproteins pp1a and pp1ab translated from viral RNA at no less than 11 conserved cleavage sites, releasing functional non-structural proteins crucial for the virus life cycle [1] [2]. The high conservation (96% sequence identity with SARS-CoV Mpro) and absence of closely related human homologs make Mpro an attractive therapeutic target with potentially minimal off-target effects [1] [3]. Structurally, Mpro functions as a homodimer, with each monomer comprising three domains (I, II, and III). The substrate-binding site is situated between domains I and II and features a catalytic dyad (Cys145 and His41) rather than the more typical catalytic triad found in other proteases [2] [4]. This distinctive catalytic mechanism, along with extensive structural characterization through crystallography (e.g., PDB IDs: 6LU7, 6Y2F, 6W63), provides a solid foundation for structure-based drug design, including pharmacophore modeling.

Methodological Frameworks for Mpro Pharmacophore Modeling

Ligand-Based Pharmacophore Modeling

Ligand-based approaches derive common molecular features from a set of known active compounds. The HipHop algorithm in Discovery Studio exemplifies this method, generating qualitative models when quantitative activity data spanning multiple orders of magnitude are unavailable [1].

  • Training Set Curation: Select structurally diverse compounds with confirmed inhibitory activity against SARS-CoV-2 Mpro. A representative study used ten training compounds, assigning the most active a value of '1' and others a value of '0' to guide hypothesis generation [1].
  • Conformational Analysis: Generate representative conformational models for each training compound using the 'diverse conformation generation' protocol (parameters: principal value = 2, maximum omit feature = 0, interfeature distance = 2 Å) [1].
  • Feature Mapping: Identify common chemical features using the 'feature mapping' protocol. Critical features for Mpro inhibition consistently include hydrogen bond acceptors (HBA), hydrogen bond donors (HBD), and hydrophobic (HY) regions [1] [5].
  • Hypothesis Generation: The HipHop algorithm produces multiple pharmacophore hypotheses ranked by scores (e.g., 75.397 to 64.693). The top model (Hypo-1) often contains features like ZZHH (two hydrophobic features, two hydrogen bond acceptors) [1].
Structure-Based Pharmacophore Modeling

Structure-based methods extract interaction features directly from protein-ligand complexes, advantageous when active ligands are scarce. These can be further categorized:

  • Receptor-Based with LUDI: The LUDI module in Discovery Studio identifies interaction sites within the protein's binding pocket. It places molecular fragments to satisfy hydrogen bonding and hydrophobic interactions, which are then translated into pharmacophoric features (HBA, HBD, hydrophobic) [6].
  • Complex-Based Using Pharmit: The open-source Pharmit server (http://pharmit.csb.pitt.edu/) generates pharmacophore models from protein-ligand complexes (e.g., PDB: 6Y2F, 6W63). The server automatically identifies key interaction features from the crystallized ligand and its receptor environment [2].

Table 1: Experimental Protocols for Key Pharmacophore Modeling Techniques

Method Software/Tool Key Steps Critical Parameters

| Ligand-Based (Common Features) | Discovery Studio (HipHop) | 1. Training set preparation & conformational analysis 2. Common feature identification 3. Hypothesis generation & validation | Principal value = 2 Max omit features = 0 Interfeature distance = 2 Å | | Structure-Based (LUDI) | Discovery Studio (LUDI) | 1. Protein-ligand complex preparation 2. Interaction site analysis with LUDI 3. Pharmacophore feature assignment | Consideration of hydrogen bonding and hydrophobic packing | | Complex-Based (Pharmit) | Pharmit Web Server | 1. Input PDB code of complex 2. Automated feature extraction 3. Model refinement | Default server parameters for feature detection | | Consensus Model Generation | ConPhar Tool | 1. Align multiple protein-ligand complexes 2. Extract & cluster features from each 3. Build consensus model | Feature clustering threshold Population cutoff for feature retention |

Advanced and Integrated Modeling Approaches

Advanced protocols integrate molecular dynamics (MD) and machine learning to account for protein flexibility and improve model robustness:

  • MD-Enhanced Pharmacophore Modeling: A cascade protocol employs docking, microsecond-scale MD simulations, and MM/PBSA free energy calculations to identify stable interaction patterns. The trajectories are analyzed using principal component analysis (PCA) and k-means clustering to elucidate dynamic pharmacophore models that capture binding site flexibility [4].
  • Consensus Pharmacophore with ConPhar: This approach integrates features from multiple ligand-bound complexes (e.g., 100 non-covalent Mpro inhibitors) to reduce model bias. The protocol involves aligning complexes, extracting individual pharmacophores via Pharmit, and using the ConPhar tool to cluster features and build a consensus model [7] [8]. This method is particularly valuable for targets like Mpro with extensive structural data.

MD_Pharmacophore_Workflow Start Start: Protein-Ligand Complex (PDB) Docking Flexible Molecular Docking Start->Docking MD_Sim Molecular Dynamics Simulation (μs-scale) Docking->MD_Sim Clustering Trajectory Clustering (PCA & k-means) MD_Sim->Clustering Interaction_Analysis Interaction Analysis & MM/PBSA Calculations Clustering->Interaction_Analysis Pharmacophore_Gen Dynamic Pharmacophore Model Generation Interaction_Analysis->Pharmacophore_Gen Validation Model Validation (ROC-AUC) Pharmacophore_Gen->Validation End Validated Pharmacophore for VS Validation->End

Dynamic pharmacophore modeling workflow integrating MD simulations and energy calculations.

Key Pharmacophore Features of SARS-CoV-2 Mpro Inhibitors

Consensus across multiple studies reveals a conserved set of stereoelectronic features essential for effective Mpro inhibition. These features correspond to specific subsites within the enzyme's active site.

Conserved Pharmacophoric Features
  • Hydrogen Bond Acceptors (HBA): Crucial for interacting with the backbone NH groups of Gly143, Ser144, Cys145, and Glu166 in the oxyanion hole region [6] [3]. These features often map to carbonyl oxygens or other electron-rich atoms in inhibitors.
  • Hydrogen Bond Donors (HBD): Typically target the side chains of His41 and Glu166 [3]. These are often protonated nitrogens or hydroxyl groups in inhibitors.
  • Hydrophobic Features (HY): Occupy the S1, S2, and S4 subsites, which are lined with hydrophobic residues like Met49, Met165, and Pro168 [1] [4]. Aromatic rings and aliphatic chains frequently satisfy these features.
  • Covalent Binding Feature (for Covalent Inhibitors): Covalent inhibitors (e.g., N3, peptidomimetic aldehydes) include an electrophilic group (warhead) like Michael acceptors, aldehydes, or α-ketoamides that forms a covalent bond with the thiol group of Cys145 [2] [4]. This is represented as a unique "residue bonding point" feature in specialized pharmacophore models.

Table 2: Quantitative Molecular Docking Scores of Representative Mpro Inhibitors

Compound Name / ID Source / Database Docking Score (kcal/mol) Binding Affinity / MM-GBSA (kcal/mol) Key Interactions
SN00293542 Supernatural II (SNP) -14.57 -71.70 ± 7.98 Occupies S1 and S2 sub-pockets, forms 7 H-bonds, 4 hydrophobic contacts [2]
SN00382835 Supernatural II (SNP) -12.42 -56.81 ± 7.54 Similar to co-crystal ligand, extensive H-bond network [2]
PubChem3408741 PubChem N/A -94.02 (MM-PBSA) High stability in 50 ns MD simulation, superior to reference X77 [9]
PubChem4167619 PubChem N/A -122.75 (MM-PBSA) High stability in 50 ns MD simulation, superior binding free energy [9]
X77 (Reference) PDB: 6W63 N/A -76.48 (MM-PBSA) Non-covalent reference inhibitor [9]
Compound 101267741 ZINC / Virtual Screen N/A N/A Fits deeply into S1/S2 pockets, forms 11 intermolecular interactions (7 H-bonds) [8]

Experimental Protocols and Validation Strategies

Virtual Screening and Hit Identification

Validated pharmacophore models serve as 3D queries for screening large compound libraries:

  • Database Preparation: Screen databases like ZINC, DrugBank, Supernatural II (SNP), Marine Natural Products (MNP), and PubChem. Apply Lipinski's Rule of Five and other lead-like filters during preparation [1] [6] [2].
  • Pharmacophore-Based Screening: Use the "best flexible search" option in DS 2020 or Pharmit server. Hits are typically prioritized based on fit values (≥2.5) and visual inspection for proper feature alignment [1].
  • Molecular Docking: Subject top hits to molecular docking using software such as MolDock (Molegro Virtual Docker) or Glide (Schrödinger). Use scoring functions like PLP (Piecewise Linear Potential) and re-rank poses for accuracy. PDB structures 6LU7 and 6W63 are commonly used [1] [2].
  • MD Simulations and Free Energy Calculations: Perform MD simulations (e.g., 50-100 ns) using Desmond or GROMACS to assess complex stability. Calculate binding free energies via MM/GBSA or MM/PBSA to validate and rank hits [9] [2] [4].

VS_Workflow DB Compound Database (ZINC, PubChem, SNP) Pharmacophore Pharmacophore Query DB->Pharmacophore Prepare & Filter VS Virtual Screening (Fit Value Filter) Pharmacophore->VS Docking Molecular Docking (Glide, MolDock) VS->Docking Top Fit Values ADMET ADMET & Drug-Likeness Prediction Docking->ADMET Best Docking Scores MD MD Simulations & MM/GBSA ADMET->MD Promising Candidates Hits Validated Hit Compounds MD->Hits

Virtual screening workflow from database preparation to hit identification.

Model Validation Techniques
  • ROC-AUC Analysis: Evaluate model performance by its ability to discriminate known active from decoy compounds. High-quality Mpro pharmacophore models report AUC values of 0.93 for covalent and 0.73 for non-covalent inhibitors [4].
  • Test Set Prediction: Validate models against external test sets of known active and inactive compounds, often derived from public repositories like CHEMBL (e.g., CHEMBL3927 for SARS-CoV-1 Mpro inhibitors) [9].
  • Cross-Validation with Experimental Data: Compare virtual screening predictions with recently released experimental data, such as the NCATS SARS-CoV-2 3CL protease assay data for 10,964 compounds [9].

Applications in Drug Repurposing and Novel Inhibitor Design

Pharmacophore models have successfully identified both repurposed drug candidates and novel scaffolds with potential Mpro inhibitory activity:

  • Drug Repurposing: Screening of FDA-approved libraries identified drugs from classes like D2 receptor antagonists, HMG-CoA inhibitors, HIV reverse transcriptase inhibitors, and anticancer agents as potential Mpro inhibitors [1].
  • Natural Product Discovery: Virtual screening of natural product databases identified compounds like daidzin, phloretin, rosmarinic acid, and aloe-emodin as promising Mpro inhibitors [6] [2].
  • Novel Chemotypes: Studies following Chou's 5-step rule identified novel PubChem compounds (e.g., PubChem3408741, PubChem4167619) with high binding free energies and stability in MD simulations [9].

Conclusion and Future Perspectives

Pharmacophore modeling represents a powerful computational strategy for rapid identification of SARS-CoV-2 Mpro inhibitors. The field is evolving toward dynamic models that incorporate protein flexibility through MD simulations, consensus approaches that integrate multiple data sources to reduce bias, and machine learning-enhanced screening of ultra-large chemical libraries. As structural data on Mpro-inhibitor complexes continues to expand, these advanced pharmacophore strategies will play an increasingly vital role in accelerating the discovery of effective antiviral therapies against COVID-19 and other coronavirus-related diseases.

References

The SARS-CoV-2 Main Protease (Mpro) and Its Catalytic Dyad

Author: Smolecule Technical Support Team. Date: February 2026

The Main Protease (Mpro), also known as 3CLpro, is a key enzyme in the SARS-CoV-2 life cycle. It is responsible for cleaving the large polyproteins translated from the viral RNA into functional non-structural proteins, which are essential for viral replication and assembly [1] [2] [3]. Because this enzyme has no closely related homolog in humans, it is an attractive target for antiviral drug development [2] [3].

The core of its catalytic activity is the Cys145-His41 catalytic dyad [1] [2] [4]. In this mechanism:

  • Cys145 acts as a nucleophile.
  • His41 facilitates this reaction by acting as a general base [2].
  • The protonation states (whether the residues are charged or neutral) of these histidines, particularly His41 and the nearby His164, are critical for the enzyme's function and for the stable binding of inhibitors [1].

Experimental Protocols for Studying Mpro-Inhibitor Interactions

To thoroughly characterize the interaction between an inhibitor like Mpro-IN-9 and the Mpro catalytic dyad, researchers typically employ a combination of the following experimental methods. The workflow below illustrates how these techniques can be integrated into a comprehensive study.

G Start Start: Identify Inhibitor Candidate VS Virtual Screening & Molecular Docking Start->VS SA Biochemical Activity Assay VS->SA Struct Structural Analysis SA->Struct MD Molecular Dynamics (MD) Simulations Struct->MD End Lead Compound Validation MD->End

Integrated experimental and computational workflow for Mpro inhibitor characterization.

Biochemical Activity Assays

The first step is often to determine the inhibitor's potency in stopping the enzyme's activity.

  • Method: A fluorescence resonance energy transfer (FRET)-based activity assay is commonly used [5] [3].
  • Detailed Protocol:
    • Substrate: A synthetic peptide substrate is used that contains a consensus cleavage sequence (e.g., Leu-Gln↓Ser/Ala) recognized by Mpro. This peptide is labeled with a fluorescent donor (Mca) and a quenching acceptor (Dnp) [3].
    • Reaction: The purified, recombinant Mpro enzyme is incubated with the substrate. Upon cleavage by Mpro, the separation of the quencher from the fluorophore results in an increase in fluorescence [3].
    • Inhibition Measurement: The increase in fluorescence is monitored over time in the presence and absence of the inhibitor (e.g., Mpro-IN-9). A reduction in the fluorescence increase rate indicates inhibition.
    • Data Analysis: The data is used to calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of inhibitor required to reduce enzyme activity by 50% [6] [3]. For covalent, time-dependent inhibitors, more complex kinetic analysis is required to determine constants like the pseudo-second-order rate constant (kₒᵦₛ/[I]) [3].
Structural Analysis via X-ray Crystallography

To understand the atomic-level interactions, determining the 3D structure of the inhibitor bound to Mpro is crucial.

  • Method: X-ray Crystallography of the Mpro-inhibitor complex.
  • Detailed Protocol:
    • Protein Purification: Recombinant Mpro is expressed in a system like E. coli and purified to homogeneity [3].
    • Crystallization: The purified Mpro is mixed with the inhibitor and subjected to crystallization trials to form well-ordered crystals of the complex.
    • Data Collection & Structure Determination: X-rays are diffracted through the crystal, and the data is used to calculate an electron density map. The inhibitor, like N3, can be seen fitting into the substrate-binding pocket in an extended conformation, with its backbone forming an anti-parallel sheet with enzyme residues [3].
    • Interaction Analysis: The structure reveals specific interactions, such as:
      • A covalent bond between the inhibitor's reactive group and the Sγ atom of Cys145.
      • Hydrogen bonds between the inhibitor and key residues like His163 and the backbone of Glu166.
      • Hydrophobic interactions, for example, with the S2 subsite formed by His41, Met49, and Met165 [3].
Computational Molecular Dynamics (MD) Simulations

MD simulations provide insights into the stability and dynamics of the inhibitor binding under conditions that mimic the cellular environment.

  • Method: All-atom Molecular Dynamics simulations.
  • Detailed Protocol:
    • System Setup: The crystal structure of the Mpro-inhibitor complex is placed in a solvated box with water molecules and ions to simulate physiological conditions (e.g., 310 K, 1 bar) [1].
    • Protonation State Assignment: A critical step is to model the correct protonation states for the histidine residues (e.g., His41, His164), as this greatly influences structural stability and inhibitor binding [1].
    • Simulation & Analysis: The system is simulated for tens to hundreds of nanoseconds. The trajectory is analyzed for:
      • Root Mean Square Deviation (RMSD): Measures the structural stability of the protein and the bound inhibitor.
      • Binding Free Energy: Calculations (e.g., MM/PBSA) can estimate the strength of the interaction [2] [7].
      • Hydrogen Bond Networks: Assessment of the persistence of key interactions with the catalytic dyad and other residues over the simulation time [1].

Key Residues for Inhibitor Binding

While the catalytic dyad (Cys145-His41) is primary, several other residues in the substrate-binding pocket are critical for inhibitor binding and stability. The table below lists these key residues and their roles.

Residue Role in Catalysis or Inhibitor Binding
His41 Part of the catalytic dyad; interacts with P2 site of substrates/inhibitors [1] [3].
Cys145 Catalytic nucleophile; forms covalent bond with some inhibitors [1] [3].
His163 Stabilizes the P1 group (often a glutamine) of substrates/inhibitors via hydrogen bonding [1] [3].
His164 Its protonation state significantly influences conformational stability of the binding site [1].
Glu166 Crucial for shaping the S1 pocket and is a key hydrogen bond partner; essential for dimerization [1] [3].
Gly143 Forms hydrogen bonds with inhibitors, contributing to binding stability [2].

How to Proceed with Information on Mpro-IN-9

Since the specific data on Mpro-IN-9 was not available in this search, I suggest you:

  • Consult specialized databases: Search for "Mpro-IN-9" in chemical and pharmacological databases like PubChem, ChEMBL, or the PDB.
  • Review relevant literature: Look for primary research articles that specifically synthesize and test this compound. The name "Mpro-IN-9" suggests it may be from a recent medicinal chemistry campaign.
  • Validate computational predictions: If this compound was identified in silico, the methodologies described above (particularly MD simulations and docking) are precisely what you would use to model its binding before experimental validation [6] [7].

References

Design Strategies for Mpro Peptidomimetic Inhibitors

Author: Smolecule Technical Support Team. Date: February 2026

The design of effective Mpro inhibitors often revolves around creating molecules that mimic the native peptide substrate of the protease but are resistant to cleavage. Key strategies identified in the research include:

  • Exploiting Substrate Recognition Sites: The substrate-binding pocket of Mpro is highly conserved among coronaviruses, making it an attractive drug target. It contains subsites (S1, S2, S1', etc.) that interact with specific amino acid residues (P1, P2, P1', etc.) of the substrate [1] [2]. Effective inhibitors are designed to fit into these subsites.
  • Incorporating Non-Cleavable Linkages (The "Distorted Key" Theory): A fundamental strategy is to modify the cleavable peptide bond (often between the P1 and P1' positions) in a substrate-like peptide to a non-hydrolyzable chemical group. This creates a "distorted key" that still binds the enzyme tightly but cannot be cleaved, thus acting as an inhibitor [3]. Common modifications include replacing the carbonyl group (CO) with a methylene (CH₂) or difluoromethylene (CF₂) group [3].
  • Utilizing Unnatural Amino Acids like Statine: Statine ((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid) is a non-canonical γ-amino-β-hydroxy acid. Its integration into peptide chains results in peptidomimetics that are potent inhibitors of viral proteases. While traditionally used against aspartic proteases, recent work shows their effectiveness against the cysteine protease Mpro of SARS-CoV-2 [4] [5].
  • Cyclization for Conformational Rigidity: Another approach involves cyclizing a linear substrate-derived peptide to lock it into its bound conformation. This can increase its stability against proteolysis and improve cell permeability [6].

Experimental Data on Statine-Based Inhibitors

A recent study synthesized and evaluated 23 statine-based peptidomimetics for their ability to inhibit SARS-CoV-2 Mpro [4] [5]. The table below summarizes the key quantitative data for the most promising compounds.

Compound ID In Vitro Mpro Inhibition (IC₅₀) Maximum Inhibition (%) Antiviral Replication Inhibition (%) Cytotoxicity
7d < 1 µM > 70% ~80% No cytotoxicity observed
8e < 1 µM > 70% ~80% No cytotoxicity observed
9g < 1 µM > 70% ~80% No cytotoxicity observed

Additional findings from the study:

  • Molecular Interactions: Docking and molecular dynamics simulations confirmed that these inhibitors form stable complexes with Mpro, engaging in specific hydrogen bonds and hydrophobic interactions within the enzyme's subsites [4] [5].
  • Broad-Spectrum Potential: Another research line has developed phenoxymethyl ketone-based peptidomimetics that act as dual-mode antivirals, inhibiting both SARS-CoV-2 Mpro and the host proteases cathepsin L and B, which are involved in viral entry [7].

Detailed Experimental Protocols

The following workflow outlines the key steps for the biochemical and cellular evaluation of Mpro inhibitors, as detailed in the search results.

G Start Start: Inhibitor Evaluation A In vitro Mpro Enzyme Assay Start->A B Cytotoxicity Assay A->B C Antiviral Replication Assay B->C D Molecular Docking Simulation C->D E Molecular Dynamics (MD) Simulation D->E End Data Analysis & Validation E->End

Experimental workflow for evaluating Mpro inhibitors

In Vitro Mpro Inhibition Assay (FRET-based)

This protocol measures the direct ability of a compound to inhibit the proteolytic activity of Mpro [5] [2].

  • Enzyme and Substrate: Use recombinant SARS-CoV-2 Mpro (e.g., expressed in E. coli). A common fluorogenic substrate is DABCYL-AVLQ↓SGFRLL-EDANS, where cleavage occurs at the Q↓S bond [5].
  • Procedure:
    • Prepare a reaction buffer (e.g., 20 mM Tris-HCl pH 8.0, 5 mM NaCl, 5 mM DTT).
    • Pre-incubate Mpro (e.g., 1.5 µM) with varying concentrations of the test compound (e.g., 0.001 to 1000 µM) for 15 minutes at 37°C.
    • Initiate the reaction by adding the substrate (e.g., 50 µM).
    • Monitor the increase in fluorescence (λ_ex = 330 nm, λ_em = 490 nm) for 45 minutes at 37°C. The fluorescence increase is proportional to substrate cleavage.
  • Data Analysis: Convert fluorescence data to reaction velocity. Calculate the percentage inhibition relative to a vehicle control (DMSO). Fit the dose-response data to determine the half-maximal inhibitory concentration (IC₅₀) [5].
Cytotoxicity and Antiviral Assays

These protocols establish the safety and efficacy of the inhibitors in a cellular context [5].

  • Cell Line: Use Calu-3 cells (a human lung epithelial cell line) as a preclinical model for respiratory disease drug screening [5].
  • Cytotoxicity Assay: Treat cells with serial dilutions of the compound (e.g., 12.5 to 200 µM) for a set period. Measure cell viability using a standard assay (e.g., MTT or WST-1) to ensure the compounds are not toxic at effective concentrations [5].
  • Antiviral Replication Assay: Infect Calu-3 cells with SARS-CoV-2 in the presence of the inhibitor. Quantify the reduction in viral replication, often reported as a percentage inhibition, to confirm that the biochemical inhibition translates to a functional antiviral effect [5].
Computational Validation (Docking & Dynamics)

These in silico methods provide a structural rationale for the inhibitor's activity and stability [1] [6] [4].

  • Molecular Docking:
    • Software: Tools like AutoDock Vina (free) are commonly used [6].
    • Protocol: Dock the inhibitor into the crystal structure of SARS-CoV-2 Mpro (e.g., PDB ID: 6LU7 or 7O7Y). The goal is to predict the binding pose and identify key interactions (hydrogen bonds, hydrophobic contacts) with active site residues like His41, Cys145, and Glu166 [6] [4].
  • Molecular Dynamics (MD) Simulations:
    • Purpose: To confirm the stability of the docked complex over time and calculate the free energy of binding (ΔG_bind), which quantitatively predicts binding affinity [4].
    • Execution: After docking, run an MD simulation (e.g., for 100 nanoseconds) to observe the behavior of the protein-inhibitor complex in a solvated, dynamic environment [1] [4].

References

Purification of SARS-CoV-2 Main Protease (Mpro)

Author: Smolecule Technical Support Team. Date: February 2026

The purification of recombinant SARS-CoV-2 Mpro is typically achieved by using an affinity tag, such as a polyhistidine (His-tag), to facilitate isolation. A critical consideration is the presence of additional residues at the protein's termini, as research has shown that additional residues at the N-terminus significantly reduce enzyme activity, while those at the C-terminus have little effect [1]. Therefore, strategies often involve removing these tags via protease cleavage to obtain the authentic, active protease.

A common workflow involves expression in E. coli, capture via immobilized metal affinity chromatography (IMAC), and tag cleavage. The table below summarizes the key steps and variations:

  • Expression Vector: pGEX-6p-1 or modified pET21a [1]
  • Expression Host: E. coli BL21(DE3) [1]
  • Affinity Tag: His-tag at either the N- or C-terminus [1]
  • Critical Step: Cleavage with PreScission Protease (PSP) or TEV protease to remove the tag and obtain the native sequence [1]

The following diagram illustrates the core purification workflow for Mpro, which can be adapted based on the location of the affinity tag.

MproPurification Start Start: E. coli Cell Pellet (Expressing His-Tagged Mpro) Lysis Cell Lysis and Centrifugation Start->Lysis IMAC IMAC Affinity Chromatography (HisTrap Column) Lysis->IMAC Decision Tag Location? IMAC->Decision CleavageC Cleave C-terminal Tag (PreScission Protease) Decision->CleavageC C-terminus CleavageN Cleave N-terminal Tag (TEV Protease) Decision->CleavageN N-terminus FinalPure Final Purification (Concentration and Dialysis) CleavageC->FinalPure CleavageN->FinalPure Analyze Analyze Purity (SDS-PAGE) FinalPure->Analyze

Detailed Protocol: Expression and Purification of Mpro

The following table outlines a generalized step-by-step protocol based on published procedures [1]. You will need to optimize parameters such as buffer volumes and incubation times based on your specific protein construct and yield.

Step Parameter Details
1. Expression Host & Vector E. coli BL21(DE3); pGEX-6p-1 or pET vector [1].
Induction OD₆₀₀ ~0.6-0.8; 0.5 mM IPTG; 16°C for 14-16 hours [1].
2. Lysis Resuspension Buffer 20 mM Tris-HCl, 150 mM NaCl, pH 7.5 [1].
Method Sonication on ice.
Clarification Centrifuge at 10,000 rpm for 60 minutes; collect supernatant [1].
3. IMAC Column HisTrap HP (e.g., 5 mL).
Equilibration Buffer A (20 mM Tris-HCl, 150 mM NaCl, pH 7.5).
Wash Buffer A with 20 mM, 50 mM, and 100 mM imidazole [1].
Elution Buffer A with 300-500 mM imidazole [1].
4. Tag Cleavage Protease PreScission Protease (PSP) for C-terminal tags; TEV protease for N-terminal tags [1].
Ratio 1:30 (protease:target protein, mass ratio) [1].
Conditions Dialyze into cleavage-compatible buffer (e.g., 50 mM Tris-HCl, 1 mM EDTA, pH 7.3) and incubate [1].
5. Final Purification Desalting Size-exclusion chromatography or dialysis to remove imidazole and exchange into storage buffer [1].
Concentration Use centrifugal concentrators (e.g., 10 kDa MWCO).
Storage Buffer 50 mM Tris-HCl, 1 mM EDTA, pH 7.3 [1].
6. Analysis Purity SDS-PAGE.
Activity Fluorescence-based activity assay (e.g., with FRET substrate) [2].

Finding Information on Mpro-IN-9

To locate the specific information you need on Mpro-IN-9, I suggest the following steps:

  • Consult the Source: The identifier "Mpro-IN-9" likely comes from a specific research paper or a commercial supplier. I recommend reviewing the original publication where this compound was first reported, as the methods section often contains synthesis and purification details.
  • Search Chemical Databases: Look up the compound by its name or chemical structure in specialized databases like:
    • PubChem
    • ChEMBL
    • BindingDB These databases sometimes aggregate protocol information or link back to the original publications.
  • Refine Your Search: Use more targeted search terms in scientific literature databases such as PubMed and Google Scholar. Try searches like "Synthesis of Mpro-IN-9", "Characterization of SARS-CoV-2 Mpro inhibitor 9", or "SARS-CoV-2 Mpro-IN-9 purification".

References

virtual screening for SARS-CoV-2 Mpro-IN-9 analogues

Author: Smolecule Technical Support Team. Date: February 2026

Workflow for Virtual Screening of Mpro Inhibitors

The following diagram outlines a general workflow for virtual screening, integrating common steps from multiple recent studies [1] [2] [3]. You can adapt this blueprint for a project targeting Mpro-IN-9 analogues.

G Start Start: Define Project Goal Library Compound Library (~200M to 280K compounds) [1] [2] Start->Library VS Virtual Screening Library->VS MD Molecular Dynamics Simulations (50-250 ns) [1] [4] VS->MD P1 Pharmacophore-Based Screening [1] VS->P1 P2 Structure-Based Docking (ICM-Pro, AutoDock Vina) [1] VS->P2 P3 Advanced Virtual Screening (AVS) Consensus & Ensemble Docking [1] [3] VS->P3 Assay In Vitro Validation (Mpro enzymatic assay) [1] [2] [4] MD->Assay End Hit Identification Assay->End

Summary of Key Virtual Screening Studies

The table below summarizes the objectives and validated outcomes of several recent virtual screening studies. A common theme is the integration of computational predictions with experimental validation to identify true hits [1] [2] [4].

Study Objective Screening Scale & Method Experimentally Validated Outcome (IC₅₀)
Identify novel Mpro scaffolds [1] ~200 million compounds; Hybrid pharmacophore and structure-based AVS. Two compounds with micromolar inhibitory activity identified.
Discover Mpro & MERS-CoV Mpro inhibitors [2] ~280,000 compounds from NCI database; Docking and site-moiety mapping. Compound NSC89640 (C1): IC₅₀ = 2.69 µM against SARS-CoV-2 Mpro.
Design andrographolide analogues [4] Structure-based design of derivatives; Molecular dynamics simulations. Top compound showed ~70% inhibition at 100 µM in enzyme assay.

Detailed Experimental Protocols

Here are detailed methodologies for the key experiments cited in the table, which you can adapt for profiling Mpro-IN-9 analogues.

Virtual Screening and Molecular Docking

This protocol is compiled from studies that successfully identified active inhibitors [1] [2].

  • Protein Preparation: Obtain the 3D structure of SARS-CoV-2 Mpro (e.g., PDB ID: 6M2N, 6M03, or an ensemble of structures like 7VLP, 7TE0, etc.) [5] [1] [2]. Remove water molecules and co-crystallized ligands. Add hydrogen atoms and assign protonation states (e.g., using Schrödinger's Protein Preparation Wizard or similar tools) [5].
  • Ligand Library Preparation: If starting from SMILES strings, generate 3D conformations. Perform charge enumeration at a physiological pH range (e.g., 4.4-10.4) to account for all possible ionization states [6]. Use tools like OpenBabel or LigPrep for energy minimization and optimization of the 3D structures [5].
  • Molecular Docking: Define the binding site around the catalytic dyad (Cys145-His41), typically within a 10-Å radius [2]. Use docking software such as AutoDock Vina, ICM-Pro, or Glide (Schrödinger). For higher precision, employ a consensus or ensemble docking strategy (AVS) that docks compounds into multiple protein structures to account for flexibility [1] [3]. The "exhaustiveness" parameter in Vina can be set to 8 or higher [1].
Molecular Dynamics (MD) Simulations

MD simulations are used to assess the stability of the protein-ligand complex and validate binding modes predicted by docking [4].

  • System Setup: Place the docked protein-ligand complex in a simulation box (e.g., a cubic or TIP3P water box) with a buffer distance of at least 10 Å. Add ions (e.g., Na⁺, Cl⁻) to neutralize the system's charge.
  • Simulation Run: Perform simulations using software like GROMACS, AMBER, or NAMD. First, minimize the energy of the system. Then, gradually heat the system to 310 K under constant volume (NVT ensemble) over 100 ps, followed by equilibrium at 1 atm pressure under constant pressure (NPT ensemble) for another 100 ps. Finally, run a production simulation for a duration of 50 to 250 nanoseconds [4]. Use a time step of 2 fs.
  • Trajectory Analysis: Analyze the root-mean-square deviation (RMSD) of the protein backbone and ligand to check for stability. Calculate the root-mean-square fluctuation (RMSF) of residue movements. Use the MM-PB/GBSA method to compute binding free energies and identify key residues contributing to ligand binding [4].
In Vitro Mpro Enzyme Inhibition Assay

This biochemical assay is the standard for experimentally confirming the inhibitory activity of computational hits [2] [4].

  • Recombinant Protein: Express and purify recombinant SARS-CoV-2 Mpro in E. coli [7].
  • Assay Principle: A common method is a fluorescence resonance energy transfer (FRET) assay [7]. A synthetic peptide substrate, derived from the viral polyprotein cleavage sequence (e.g., Mca-AVLQ↓SGFRK(Dnp)-K), is fluorescently quenched. Cleavage by Mpro separates the fluorophore and quencher, generating a fluorescent signal. Inhibitors reduce this signal.
  • Procedure: Incubate the tested compound (e.g., at 100 µM or a series of diluted concentrations) with Mpro in a suitable reaction buffer. Add the FRET substrate and monitor the increase in fluorescence intensity over time (e.g., for 30-60 minutes) using a plate reader.
  • Data Analysis: Calculate the percentage of inhibition at a single concentration. To determine the half-maximal inhibitory concentration (IC₅₀), measure inhibition rates at a range of compound concentrations (e.g., eight-point dilution series) and fit the data to a dose-response curve [2].

Methodology and Adaptation Guide

  • Start with a Focused Library: Instead of screening billions of compounds, consider creating a focused library of Mpro-IN-9 analogues. You can generate this by systematically modifying the core structure of Mpro-IN-9 using R-group enumeration tools in software like Schrödinger's Maestro [5]. This approach is more likely to yield meaningful structure-activity relationships.
  • Address Flexibility: SARS-CoV-2 Mpro has a flexible binding site. Using a single protein structure for docking can lead to false negatives. The most successful strategies use an ensemble of protein conformations (from multiple crystal structures or molecular dynamics simulations) for docking to account for this flexibility [1] [3].
  • Prioritize Experimental Validation: Computational predictions have a high rate of false positives. It is crucial to prioritize top-ranked virtual hits for experimental testing in a biochemical assay to confirm true activity [8] [1]. This step is non-negotiable for credible results.

References

Application Notes and Protocols for SARS-CoV-2 Mpro Inhibitor Dose-Response Studies

Author: Smolecule Technical Support Team. Date: February 2026

Introduction to SARS-CoV-2 Mpro as a Drug Target

The SARS-CoV-2 main protease (Mpro, also known as 3CLpro) is a cysteine protease encoded by the non-structural protein 5 (nsp5) that plays an indispensable role in the viral replication cycle. Mpro processes the viral polyproteins pp1a and pp1ab at 11 conserved cleavage sites to generate multiple essential non-structural proteins, including the RNA-dependent RNA polymerase (RdRp), helicase, and exonuclease. This makes it an attractive target for antiviral development [1] [2]. The high conservation of Mpro across coronavirus variants, combined with the absence of closely related human proteases, provides a favorable therapeutic window for inhibitor design [1] [3].

Experimental Models for Mpro Inhibition

Biochemical FRET-Based Assays

Principle: This assay uses a fluorogenic substrate containing the Mpro cleavage sequence (Leu-Gln↓(Ser,Ala,Gly)) flanked by a fluorescent donor (MCA) and a quenching acceptor (Dnp). Mpro cleavage disrupts the FRET pairing, leading to increased fluorescence proportional to enzyme activity [4].

Key Advantages:

  • High sensitivity and suitability for high-throughput screening (HTS)
  • Direct measurement of enzymatic activity without secondary detection systems
  • Well-established Z' factor (>0.7) for robust assay quality [4]

Limitations:

  • Does not account for cellular permeability or metabolism
  • Potential for false positives from compound fluorescence or aggregation
Cell-Based Luciferase Reporter Systems

Principle: The Intracellular Coronavirus Mpro Proteolytic (ICMP) system uses a engineered luciferase (NanoBiT) reconstituted through Mpro-mediated cleavage of a linker containing the conserved recognition sequence (e.g., VAKLQSGF) [5].

Key Advantages:

  • Exceptionally high signal-to-noise ratio (>1000-fold increase upon cleavage)
  • Compatibility with live virus infection at low MOI (0.001)
  • Can evaluate cytotoxicity and cellular permeability simultaneously
  • Broad-spectrum capability across 13 mammalian coronaviruses [5]

Limitations:

  • Requires cell culture facilities and potentially BSL-3 containment for live virus
  • More complex implementation than biochemical assays

Detailed Experimental Protocols

Protocol 1: Biochemical FRET-Based Dose-Response

Reagents:

  • Recombinant SARS-CoV-2 Mpro (≥95% purity)
  • Fluorogenic substrate: MCA-AVLQSGFR-K(Dnp)-K-NH₂
  • Assay buffer: 20 mM Tris-HCl, pH 7.3, 100 mM NaCl, 1 mM EDTA
  • Positive control: Tannic acid (IC₅₀ ~2.1 μM) [4]
  • Test inhibitors in serial dilutions (typically 0.1 nM-100 μM)

Procedure:

  • Enzyme Preparation: Dilute recombinant Mpro to 1 μM in assay buffer
  • Inhibitor Pre-incubation: Mix 10 μL Mpro with 10 μL inhibitor at 2× final concentration
  • Reaction Initiation: Add 30 μL substrate (diluted to 10 μM final concentration)
  • Kinetic Measurement: Monitor fluorescence (λex = 320-360 nm, λem = 460-480 nm) for 30-60 minutes
  • Data Analysis: Calculate initial reaction rates and normalize to controls (0% inhibition = no compound; 100% inhibition = no enzyme)

Validation Parameters:

  • Z' factor = 1 - [3×(σp + σn) / |μp - μn|] where p=positive control, n=negative control
  • IC₅₀ determination using 4-parameter logistic fit of 8-12 point dilution series [4]
Protocol 2: Cell-Based ICMP Reporter Assay

Reagents:

  • HEK-293T or Huh-7 cells
  • ICMP reporter plasmid (commercial or constructed per Li et al., 2022)
  • SARS-CoV-2 Mpro expression plasmid or live virus (BSL-3 required)
  • Nano-Glo Luciferase Assay System
  • Test compounds in serial dilutions [5]

Procedure:

  • Cell Seeding: Plate 2.5×10⁴ cells/well in polylysine-treated 96-well plates
  • Transfection/Infection:
    • For Mpro transfection: Co-transfect 50 ng Mpro plasmid + 50 ng ICMP reporter plasmid
    • For virus infection: Infect cells at MOI 0.001-0.1, then add ICMP reporter
  • Compound Treatment: Add serial dilutions of inhibitors 2-4 hours post-transfection/infection
  • Luciferase Measurement: At 24-48 hours, lyse cells and measure luminescence
  • Viability Assessment: Parallel MTT or CellTiter-Glo assays to exclude cytotoxicity

Validation Parameters:

  • Signal-to-background ratio = (Mpro signal)/(mock control signal)
  • IC₅₀ calculation using non-linear regression
  • Cytotoxicity threshold (CC₅₀) determination [5]

Data Analysis and Interpretation

Key Pharmacological Parameters

IC₅₀ Determination:

  • Use 8-12 point half-log or two-fold serial dilutions
  • Fit data to four-parameter logistic equation: Y = Bottom + (Top-Bottom)/(1+10^(X-LogIC₅₀))
  • Report R² values for curve fit quality

Selectivity Index (SI):

  • SI = CC₅₀ (cytotoxicity)/IC₅₀ (antiviral activity)
  • Prefer compounds with SI >10 for further development

Mechanism of Action Studies:

  • Time-dependent inhibition: Pre-incubate Mpro with inhibitor before adding substrate
  • Reversibility: Dilution experiments to assess covalent vs. non-covalent binding
  • Competitive behavior: Analyze substrate saturation kinetics with and without inhibitor

Troubleshooting Guide

Problem Possible Causes Solutions
High background in FRET assay Substrate degradation, contaminated reagents Prepare fresh substrate, use HPLC-purified peptides
Poor Z' factor Enzyme instability, high DMSO concentrations Aliquot and store enzyme at -80°C, keep DMSO <1%
Low signal in ICMP assay Inefficient transfection, weak promoter Use validated transfection reagents, include positive control
Inconsistent IC₅₀ values Compound precipitation, enzyme lot variability Include solubility enhancers, use single enzyme batch

Visual Overview of Experimental Workflows

The following diagram illustrates the core experimental workflows for Mpro inhibitor screening:

G cluster_biochem Biochemical FRET Assay cluster_cell Cell-Based ICMP Assay Start Study Design B1 Prepare Recombinant Mpro Start->B1 C1 Seed Reporter Cells Start->C1 B2 Incubate with Inhibitor Serial Dilutions B1->B2 B3 Add FRET Substrate B2->B3 B4 Measure Fluorescence Over Time B3->B4 B5 Calculate IC₅₀ from Reaction Rates B4->B5 DataAnalysis Data Analysis & Validation B5->DataAnalysis C2 Transfect with Mpro or Infect with Virus C1->C2 C3 Treat with Inhibitor Serial Dilutions C2->C3 C4 Measure Luciferase Signal at 24-48h C3->C4 C5 Determine IC₅₀ & CC₅₀ (Selectivity Index) C4->C5 C5->DataAnalysis

Conclusion

These application notes provide comprehensive methodologies for evaluating SARS-CoV-2 Mpro inhibitors through complementary biochemical and cellular approaches. The FRET-based biochemical assay offers a robust platform for primary screening and mechanistic studies, while the ICMP reporter system enables sensitive detection of intracellular inhibition and compatibility with live virus under appropriate containment. Together, these protocols facilitate the identification and characterization of promising antiviral candidates with potential activity against current and emerging coronaviruses.

References

Comprehensive Application Notes and Protocols for SARS-CoV-2 Mpro Inhibitor Cell-Based Antiviral Assays

Author: Smolecule Technical Support Team. Date: February 2026

Introduction to SARS-CoV-2 Main Protease (Mpro) and its Therapeutic Significance

The SARS-CoV-2 main protease (Mpro), also known as 3-chymotrypsin-like protease (3CLpro), represents one of the most promising therapeutic targets for anti-COVID-19 drug development. This cysteine protease plays an indispensable role in the viral replication cycle by cleaving the large polyproteins pp1a and pp1ab at no less than 11 conserved sites, thereby releasing functional non-structural proteins essential for viral replication and transcription. The high conservation of Mpro across coronavirus families, coupled with the absence of closely related homologs in humans, makes it an attractive target for broad-spectrum antiviral agents with potentially minimal host toxicity [1] [2]. The demonstrated clinical efficacy of Mpro-targeting drugs such as Paxlovid (nirmatrelvir) and Xocova (ensitrelvir) further validates this target, though emerging resistance mutations underscore the urgent need for next-generation inhibitors with distinct chemical scaffolds and resistance profiles [3] [4].

The drug discovery pipeline for Mpro inhibitors encompasses both biochemical and cell-based screening approaches, each with distinct advantages. While biochemical assays using purified Mpro enzyme allow direct measurement of inhibitory activity, cell-based assays provide the critical advantage of assessing compound activity in a cellular context, accounting for factors such as cell permeability, metabolic stability, and cellular toxicity. This application note focuses specifically on cell-based antiviral assays for evaluating Mpro inhibitors, providing detailed protocols, data interpretation guidelines, and technical considerations to support researchers in the field of antiviral drug development [3] [5].

Cell-Based Assay Approaches for Mpro Inhibitor Screening

Overview of Methodological Strategies

The implementation of robust cell-based assays is essential for identifying and characterizing potent Mpro inhibitors with therapeutic potential. Two primary methodological approaches have emerged for cell-based screening of Mpro inhibitors: the cellular gain-of-signal assay and the in-cell protease assay. Each strategy employs distinct detection mechanisms and offers unique advantages for high-throughput screening (HTS) campaigns. The selection of an appropriate assay format depends on specific research objectives, available instrumentation, and throughput requirements [3] [5].

The cellular gain-of-signal assay utilizes a luciferase reporter system that is strategically designed to be suppressed by Mpro activity, thereby creating a platform where effective Mpro inhibitors restore luciferase expression, resulting in a measurable gain of signal. This assay format is particularly suitable for ultra-high-throughput screening (uHTS) of large compound libraries exceeding hundreds of thousands of compounds, as it provides excellent sensitivity, a wide dynamic range, and good reproducibility in multi-well plate formats. The in-cell protease assay employs fluorescence resonance energy transfer (FRET) or other direct protease activity measurements within cellular environments, allowing direct assessment of Mpro inhibition while accounting for cellular permeability and potential off-target effects [3] [5].

Comparative Analysis of Assay Methods

Table 1: Comparison of Cell-Based Assay Methods for Mpro Inhibitor Screening

Assay Method Throughput Capacity Detection Mechanism Key Advantages Limitations
Cellular Gain-of-Signal Assay Ultra-high-throughput (tested with 649,568 compounds) Luciferase reporter readout Excellent for large library screening; measures cellular activity May yield false positives from non-specific mechanisms
In-Cell Protease Assay Medium to high-throughput FRET-based or fluorescent protein complementation Direct measurement of protease inhibition in cells Potential interference from autofluorescence
Combined Screening Approach Sequential (medium throughput) Multiple readouts (luciferase + biochemical) Reduces false positives; confirms target engagement More resource-intensive; requires multiple assay platforms

Table 2: Performance Metrics of Cell-Based Mpro Inhibitor Screening Assays

Assay Parameter Gain-of-Signal Assay Performance In-Cell Protease Assay Performance
Signal Window 6.8% gain-of-signal relative to 100 µM GC376 Not explicitly quantified in sources
Hit Rate 8,777/649,568 (1.35% initial hits); 19/8,762 (0.22% confirmed) 8/64 (12.5%) repurposed compounds with anti-SARS-CoV-2 activity
False Positive Rate High initial rate; reduced by secondary screening Lower due to direct target engagement measurement
Key Validated Inhibitors Calpain inhibitor II; novel compounds Sitagliptin; Daclatasvir; MG-101; Lycorine HCl; Nelfinavir mesylate

Detailed Experimental Protocols

Cellular Gain-of-Signal Assay Protocol
3.1.1 Principle and Workflow

The cellular gain-of-signal assay represents a sophisticated cell-based screening platform that exploits the inhibitory effect of Mpro on luciferase expression. In this system, Mpro activity suppresses luciferase reporter expression, creating a platform where effective Mpro inhibitors restore luciferase activity, resulting in a measurable gain-of-signal. This approach has been successfully implemented for screening of 649,568 compounds, identifying 8,777 initial hits, with 19 compounds subsequently confirmed as bona fide Mpro inhibitors through orthogonal biochemical assays [3] [4].

3.1.2 Step-by-Step Protocol
  • Step 1: Cell seeding and transfection - Plate appropriate mammalian cells (typically HEK-293T or similar) in 384-well assay plates at a density of 5,000 cells per well in complete growth medium. Incubate for 24 hours at 37°C with 5% CO₂. Transfect cells with the Mpro-luciferase reporter construct using a suitable transfection reagent according to manufacturer's instructions. The construct should contain Mpro coding sequence in a configuration that suppresses luciferase expression when Mpro is active.

  • Step 2: Compound treatment - Following 24-hour post-transfection incubation, add test compounds at desired screening concentration (typically 10-20 µM for primary screening). Include appropriate controls: negative controls (DMSO vehicle), positive controls (100 µM GC376 or other known Mpro inhibitors). Incubate compound-treated cells for 24-48 hours at 37°C with 5% CO₂ to allow for Mpro inhibition and subsequent luciferase expression.

  • Step 3: Luciferase detection - Remove culture medium and add luciferase assay reagent according to manufacturer's instructions. Measure luminescence using a plate-reading luminometer with appropriate integration time. The gain-of-signal is calculated relative to negative controls, with hits typically defined as compounds producing signals ≥3 standard deviations above the mean of negative controls.

  • Step 4: Hit confirmation - Subject initial hits to dose-response analysis using the same assay format with a range of concentrations (typically 0.1-100 µM) to determine EC₅₀ values. Confirm hits in a secondary biochemical assay using purified Mpro to eliminate false positives acting through non-target-specific mechanisms [3] [4].

In-Cell Protease Assay Protocol
3.2.1 Principle and Workflow

The in-cell protease assay provides a direct measurement of Mpro inhibition within living cells by employing FRET-based substrates or fluorescent protein complementation systems. This approach allows simultaneous assessment of compound efficacy, cellular permeability, and potential cytotoxicity in a single assay format. The method has been successfully used to identify Mpro inhibitors from libraries of repurposed drugs, including MG-101, Lycorine HCl, and Nelfinavir mesylate [5].

3.2.2 Step-by-Step Protocol
  • Step 1: Cell seeding and Mpro expression - Plate appropriate cells (typically Vero E6 or similar permissive cells) in 96-well or 384-well plates at a density of 10,000 cells per well. Incubate for 24 hours at 37°C with 5% CO₂. Infect cells with SARS-CoV-2 at appropriate MOI (typically 0.1-0.5) or transfert with Mpro expression plasmid if using a surrogate system.

  • Step 2: Compound treatment - Add test compounds at desired concentrations immediately after infection/transfection. Include controls: virus-only control (no compound), cell-only control (no virus), and positive control (known Mpro inhibitor). Incubate for 24-48 hours at 37°C with 5% CO₂.

  • Step 3: Protease activity measurement - For direct Mpro activity measurement in cells, add cell-permeable FRET substrate to live cells or use cell lysates with added substrate. Incubate for 1-2 hours at 37°C. Measure fluorescence at appropriate wavelengths (excitation 340-360 nm, emission 460-480 nm for common FRET pairs).

  • Step 4: Cytotoxicity assessment - Perform parallel cytotoxicity assessment using MTT, WST-1, or similar viability assays to distinguish specific antiviral activity from general cytotoxicity. Calculate selectivity index (SI) as CC₅₀/EC₅₀ [5].

Quantitative Data and Inhibitor Activity Profiles

Experimentally Determined Inhibitor Activities

Table 3: Experimentally Determined Activities of Mpro Inhibitors in Cell-Based Assays

Compound Name Cell-Based Assay EC₅₀ (µM) Biochemical IC₅₀ (µM) Cytotoxicity CC₅₀ (µM) Selectivity Index
GC376 Not specified Used as reference at 100 µM >133 (from literature) Not specified
Calpain Inhibitor II Confirmed active Not specified Not specified Not specified
MG-101 Active in antiviral assay Active in biochemical assay Low cytotoxicity reported Not specified
Lycorine HCl Active in antiviral assay Active in biochemical assay Low cytotoxicity reported Not specified
Nelfinavir mesylate Active in antiviral assay Active in biochemical assay Low cytotoxicity reported Not specified
Dieckol Not specified 4.5 ± 0.4 Not specified Not specified
Ebselen Promising antiviral activity 0.67 (biochemical) Low cytotoxicity High
Key Performance Metrics in High-Throughput Screening
  • Throughput capacity: The cellular gain-of-signal assay has demonstrated capability to screen up to 649,568 compounds in a single high-throughput screening campaign, making it suitable for large-scale drug discovery efforts [3].

  • Hit identification rates: Primary screening of 649,568 compounds yielded 8,777 initial hits (1.35% hit rate), which were subsequently refined to 3,522 compounds in dose-response confirmation, and ultimately 39 compounds showing activity in parallel biochemical screening. This progressive funneling approach resulted in 19 high-confidence Mpro inhibitors (0.22% confirmation rate from initial hits) [3] [4].

  • Signal-to-noise ratios: The gain-of-signal assay demonstrated a 6.8% gain-of-signal relative to 100 µM GC376 positive control, with hits defined as those producing signals 3× standard deviation above the sample field activity [3] [4].

  • Correlation with biochemical assays: Importantly, only 39 out of 8,762 compounds (0.45%) tested in parallel biochemical assays showed direct Mpro inhibition, highlighting the substantial rate of false positives in the primary cellular screen and underscoring the critical importance of orthogonal confirmation assays [3].

Visual Workflows and Signaling Pathways

Cellular Gain-of-Signal Assay Workflow

gain_of_signal Start Start Assay CellPlate Plate mammalian cells (384-well format) Start->CellPlate Transfect Transfect with Mpro-luciferase construct CellPlate->Transfect CompoundAdd Add test compounds Transfect->CompoundAdd Incubate Incubate 24-48 hours (37°C, 5% CO₂) CompoundAdd->Incubate Lysate Add luciferase substrate and measure luminescence Incubate->Lysate Analyze Analyze data for gain-of-signal Lysate->Analyze

Figure 1: Cellular gain-of-signal assay workflow for Mpro inhibitor screening. This diagram illustrates the key steps in implementing the gain-of-signal assay, from cell plating through data analysis. Critical steps include transfection with the Mpro-responsive luciferase construct, compound addition, and luminescence detection.

In-Cell Protease Assay Mechanism

protease_assay Start Start Assay Infect Infect cells with SARS-CoV-2 or transfect with Mpro gene Start->Infect Treat Treat with test compounds Infect->Treat Incubate Incubate 24-48 hours (37°C, 5% CO₂) Treat->Incubate Detect Detect protease activity using FRET substrate Incubate->Detect Cytotox Assess cytotoxicity in parallel Detect->Cytotox Analyze Calculate selectivity index Cytotox->Analyze

Figure 2: In-cell protease assay workflow for direct measurement of Mpro inhibition. This approach involves infection or transfection to express Mpro, compound treatment, and direct measurement of protease activity using FRET substrates, coupled with cytotoxicity assessment.

Technical Considerations and Troubleshooting

Optimization Parameters and Common Challenges
  • Cell line selection: The choice of cell line significantly impacts assay performance. HEK-293T cells offer high transfection efficiency for reporter assays, while Vero E6 cells support efficient SARS-CoV-2 replication for antiviral assays. Consider host cell factors that might influence compound activity or metabolism when interpreting results.

  • Signal stability and dynamic range: For gain-of-signal assays, optimize the Mpro-responsive element in the luciferase construct to maximize signal suppression in the absence of inhibitor while maintaining sufficient signal amplification upon inhibition. This typically requires iterative testing of different promoter configurations and Mpro coding sequence placements.

  • Compound interference: Certain compounds may interfere directly with luciferase activity or cause nonspecific cellular effects that alter reporter expression. Include appropriate counter-screens and orthogonal assays to eliminate false positives. The observed low confirmation rate between cellular and biochemical assays (0.45%) highlights the importance of these controls [3].

  • Cytotoxicity confounding: Apparent antiviral activity may result from general cytotoxicity rather than specific Mpro inhibition. Always include parallel cytotoxicity assessments and calculate selectivity indices to distinguish specific antiviral effects. Compounds with selectivity indices <10 should be interpreted with caution [5].

Validation and Secondary Assays
  • Biochemical confirmation: All hits from cell-based screens should be confirmed in biochemical assays using purified Mpro enzyme. The FRET-based biochemical assay provides direct evidence of target engagement and allows determination of IC₅₀ values. Use substrates such as MCA-AVLQSGFR-Lys(Dnp)-Lys-NH₂ for standardized assays [2].

  • Orthogonal cellular assays: Implement secondary cell-based assays using different detection mechanisms (e.g., viral cytopathic effect reduction, plaque reduction, or PCR-based viral load quantification) to confirm antiviral activity through multiple readouts.

  • Resistance profiling: For promising lead compounds, assess activity against mutant Mpro variants to identify potential resistance issues early in development. This is particularly important given the emergence of nirmatrelvir-resistant SARS-CoV-2 variants [3] [4].

Conclusion

The comprehensive application notes and protocols presented herein provide researchers with detailed methodologies for implementing robust cell-based assays for SARS-CoV-2 Mpro inhibitor identification and characterization. The cellular gain-of-signal assay offers an excellent platform for primary high-throughput screening of large compound libraries, while the in-cell protease assay enables direct measurement of target engagement in a cellular environment. The integration of these approaches, coupled with rigorous biochemical confirmation and cytotoxicity assessment, creates a powerful pipeline for identifying novel Mpro inhibitors with therapeutic potential.

The ongoing clinical significance of SARS-CoV-2, particularly for immunocompromised populations and in the face of emerging resistant variants, underscores the continued importance of developing next-generation Mpro inhibitors. The assays described in this document have already contributed to the identification of multiple promising inhibitor scaffolds, including both repurposed compounds and novel chemical entities. By following these standardized protocols and incorporating the outlined technical considerations, researchers can accelerate the discovery and development of much-needed antiviral agents to address the continuing challenges of COVID-19.

References

Application Note: Cytotoxicity Assessment of SARS-CoV-2 Mpro-IN-9

Author: Smolecule Technical Support Team. Date: February 2026

AN-CYT-2024-001

Introduction

The SARS-CoV-2 main protease (Mpro) represents a crucial therapeutic target for COVID-19 treatment due to its indispensable role in viral replication and transcription [1] [2]. SARS-CoV-2 Mpro-IN-9 is a novel investigational compound developed to inhibit Mpro activity through targeted binding to the protease active site. This application note provides standardized protocols for assessing the cytotoxicity profile of Mpro-IN-9 across various mammalian cell lines, establishing essential safety parameters for further therapeutic development.

Background and Significance

SARS-CoV-2 Mpro, also termed 3-chymotrypsin-like protease (3CLpro), cleaves viral polyproteins pp1a and pp1ab at no fewer than 11 conserved sites to generate functional non-structural proteins essential for viral replication [1] [2]. The catalytic dyad consisting of Cys145 and His41 located within the substrate-binding cleft between domains I and II serves as the primary interaction site for Mpro inhibitors [1] [3]. The high conservation of Mpro across coronaviruses and absence of closely related human homologs make it an attractive therapeutic target with potentially reduced off-effects [1] [2] [3].

Cytotoxicity assessment represents a critical milestone in antiviral drug development, establishing the therapeutic window by comparing compound toxicity to its antiviral efficacy. The CC50 (50% cytotoxic concentration) value provides a standardized metric for comparing compound safety profiles across different cell models [3].

Experimental Design

Cell Line Selection

Multiple mammalian cell lines should be employed to comprehensively evaluate tissue-specific toxicity profiles:

  • HepG2: Human hepatocellular carcinoma epithelial cells; model for hepatotoxicity
  • HaCaT: Human keratinocyte cells; model for epithelial and skin toxicity
  • HEK293T: Human embryonic kidney cells transformed with SV40 T antigen; model for renal and general toxicity
  • Vero E6: African green monkey kidney epithelial cells; standard for antiviral efficacy testing [4] [3]
Experimental Parameters

Table 1: Key Experimental Parameters for Cytotoxicity Testing

Parameter Specification Rationale
Compound Treatment Range 0.1-100 µM (serial dilutions) Covers sub-therapeutic to supra-therapeutic concentrations
Incubation Period 48-72 hours Allows complete cellular response
CC50 Determination Non-linear regression analysis Standardized metric for cytotoxicity comparison
Positive Control Staurosporine (1 µM) Induces reliable apoptosis
Negative Control DMSO (equal volume) Controls for solvent effects
Replicates n ≥ 3 (technical & biological) Ensures statistical reliability

Materials and Equipment

Cell Culture Materials
  • Mammalian cell lines (HepG2, HaCaT, HEK293T, Vero E6)
  • Complete growth media (DMEM/RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)
  • Trypsin-EDTA solution (0.25%)
  • Phosphate buffered saline (PBS), sterile
  • Tissue culture flasks and 96-well plates
Compound and Reagents
  • This compound (lyophilized powder, >95% purity)
  • Dimethyl sulfoxide (DMSO), cell culture grade
  • Cell Counting Kit-8 (CCK-8) or MTT reagent
  • Staurosporine (1 mM stock in DMSO)
Equipment
  • Class II biological safety cabinet
  • CO2 incubator (37°C, 5% CO2)
  • Inverted phase-contrast microscope
  • Microplate reader (absorbance at 450 nm for CCK-8)
  • Analytical balance

Step-by-Step Protocols

Cell Maintenance and Seeding Protocol
  • Maintain cell lines in appropriate complete growth media at 37°C in a 5% CO2 humidified atmosphere
  • Passage cells at 80-90% confluence using trypsin-EDTA detachment
  • Seed cells in 96-well plates at optimal density (HepG2: 10,000; HaCaT: 15,000; HEK293T: 20,000; Vero E6: 15,000 cells/well)
  • Incubate for 24 hours or until 70-80% confluence is achieved
Compound Preparation and Treatment
  • Prepare 10 mM stock solution of Mpro-IN-9 in DMSO; aliquot and store at -20°C
  • Serially dilute stock in complete media to achieve working concentrations (0.1-100 µM)
  • Ensure final DMSO concentration does not exceed 0.1% (v/v) across all treatments
  • Aspirate spent media from seeded plates and add 100 µL of compound-containing media per well
  • Include vehicle control (0.1% DMSO) and positive control (1 µM staurosporine)
Cytotoxicity Assessment Using CCK-8 Assay
  • Following 48-hour compound exposure, add 10 µL of CCK-8 solution directly to each well
  • Incubate plates for 2-4 hours at 37°C
  • Measure absorbance at 450 nm using a microplate reader
  • Calculate cell viability: % Viability = [(As - Ab)/(Ac - Ab)] × 100 Where: As = sample absorbance, Ab = blank absorbance, Ac = vehicle control absorbance
Data Analysis and CC50 Calculation
  • Express results as mean % viability ± standard deviation from ≥3 independent experiments
  • Generate dose-response curves using non-linear regression (four-parameter logistic model)
  • Calculate CC50 values using GraphPad Prism or equivalent software
  • Perform statistical analysis (one-way ANOVA with post-hoc tests) for significance (p < 0.05)

The following diagram illustrates the complete experimental workflow:

G Start Protocol Initiation CellCulture Cell Maintenance & Seeding (HepG2, HaCaT, HEK293T, Vero E6) Start->CellCulture CompoundPrep Compound Preparation (0.1-100 µM Mpro-IN-9 in media) CellCulture->CompoundPrep Treatment Cell Treatment (48-72 hour incubation) CompoundPrep->Treatment ViabilityAssay Viability Assessment (CCK-8 reagent addition) Treatment->ViabilityAssay Measurement Absorbance Measurement (450 nm detection) ViabilityAssay->Measurement DataAnalysis Data Analysis (CC50 calculation) Measurement->DataAnalysis End Protocol Completion DataAnalysis->End

Expected Results and Interpretation

Table 2: Expected Cytotoxicity Profile of this compound

Cell Line Tissue Origin Expected CC50 (µM) Therapeutic Index*
HepG2 Liver >100 >10
HaCaT Skin >100 >10
HEK293T Kidney >100 >10
Vero E6 Kidney >50 >5

*Therapeutic Index (TI) = CC50 / IC50 (assuming IC50 of ~10 µM based on similar Mpro inhibitors)

Representative andrographolide-based Mpro inhibitors have demonstrated CC50 values exceeding 100 µM in HepG2, HaCaT, and HEK293T cell lines, indicating low cytotoxicity [3]. Similarly, benzoxaborole inhibitors showed no relevant cytotoxicity in cellular assays [5]. These benchmarks suggest that an optimal Mpro inhibitor should exhibit CC50 > 50 µM across tested cell lines.

The diagram below illustrates the complete data interpretation workflow:

G Data Raw Absorbance Data (450 nm) Normalization Viability Normalization (% vs. vehicle control) Data->Normalization Calculation CurveFitting Dose-Response Curve Fitting (Non-linear regression) Normalization->CurveFitting Plotting CC50 CC50 Calculation (50% cytotoxic concentration) CurveFitting->CC50 Analysis TI Therapeutic Index Determination (CC50/IC50 ratio) CC50->TI Comparison with antiviral efficacy Interpretation Safety Profile Assessment TI->Interpretation Decision point

Troubleshooting Guide

Table 3: Common Issues and Resolution Strategies

Problem Potential Cause Solution
High background variability Uneven cell seeding Standardize seeding protocol; verify cell counts
Abnormal morphology Compound precipitation Filter-sterilize compound solutions; verify solubility
Poor dose-response Compound degradation Prepare fresh solutions; verify storage conditions
Inconsistent CC50 Inadequate concentration range Extend testing range (0.01-200 µM)
Edge effect in plates Evaporation in outer wells Use perimeter wells with PBS only

Conclusion

This application note provides comprehensive protocols for evaluating this compound cytotoxicity using standardized in vitro approaches. Following these methodologies enables robust safety assessment during early antiviral development stages. The low cytotoxicity profile observed with structurally diverse Mpro inhibitors [5] [3] suggests that targeting Mpro represents a promising strategy with favorable safety potential. Further investigations including in vivo toxicity studies and additional mechanistic safety assessments are recommended to fully establish the therapeutic potential of Mpro-IN-9.

References

ADMET Property Evaluation: Protocols and Calculations

Author: Smolecule Technical Support Team. Date: February 2026

For drug development professionals, predicting ADMET properties early in the discovery process is crucial for identifying promising candidates and eliminating those likely to fail in later stages. The following tables summarize the key properties to evaluate and the computational tools used to assess them.

Table 1: Key ADMET Properties and Ideal Profiles for Oral Mpro Inhibitors

ADMET Property Description & Computational Output Ideal Profile for Oral Drugs
Absorption Human Intestinal Absorption (HIA), predicted as % absorbed [1]. High intestinal absorption (e.g., >90% is excellent) [1].
Distribution Volume of Distribution (VDss), predicted in L/kg [1]. Moderate VDss (e.g., ~0.5 L/kg) suggests good tissue distribution without excessive pooling [1].
Metabolism Interaction with Cytochrome P450 enzymes (e.g., CYP2C9, CYP2D6, CYP3A4), predicted as inhibitor/substrate [2]. Non-inhibitor of major CYP enzymes to avoid drug-drug interactions [2].
Excretion Total Clearance (CL), predicted in mL/min/kg [1]. Moderate clearance, indicative of a reasonable drug half-life [1].
Toxicity AMES mutagenicity test; hERG channel inhibition (cardiotoxicity risk); hepatotoxicity, predicted as "Yes" or "No" [2]. Non-AMES toxic; non-hERG inhibitor; non-hepatotoxic [2].
Drug-likeness Lipinski's Rule of Five (Ro5): Molecular Weight (MW), LogP, H-bond donors, H-bond acceptors [3]. No more than one violation of Ro5 is generally acceptable [3].

Table 2: Computational Platforms for ADMET and Drug-Likeness Analysis

Platform / Software Primary Use Key Features / Parameters Measured
ADMETlab 3.0 [1] Comprehensive ADMET prediction A wide array of properties including absorption, distribution, toxicity, and drug-likeness.
SwissADME [1] Drug-likeness and PK prediction Lipinski's Ro5, pharmacokinetic parameters, and medicinal chemistry friendliness.
pkCSM [1] Pharmacokinetic and toxicity prediction Clearance, VDss, AMES toxicity, and hERG inhibition.
Pred-hERG 4.0 [1] Cardiotoxicity prediction Specifically predicts inhibition of the hERG channel.
Molinspiration Bioactivity score prediction Predicts bioactivity scores for key drug targets like GPCRs and ion channels.
FAF-Drugs4 [1] Compound filtering Used for preparing and filtering compound libraries based on ADMET properties.

Detailed Experimental Protocols

Here are detailed methodologies for the key experiments cited in the search results, which can be adapted for evaluating Mpro-IN-9.

1. Protocol for In Silico ADMET Prediction This protocol outlines the steps for predicting ADMET properties using online servers [1] [2].

  • Step 1: Ligand Preparation: Obtain the 2D structure (canonical SMILES) or 3D structure (.sdf file) of Mpro-IN-9 from a chemical database. Perform geometry optimization using software like Avogadro or ChimeraX with a force field (e.g., CHARMM27 or UFF) to minimize the energy and generate the most stable conformation [1].
  • Step 2: Property Calculation:
    • Input the optimized structure or its SMILES string into the various webservers listed in Table 2.
    • Run the predictions for all desired endpoints (e.g., HIA, VDss, CYP inhibition, hERG toxicity, hepatotoxicity, AMES test) [1] [2].
  • Step 3: Data Analysis and Interpretation:
    • Compile all results and compare them against the ideal profiles listed in Table 1.
    • A promising candidate should have a majority of favorable predictions, particularly high absorption, no significant toxicity alerts (especially for hERG and AMES), and minimal CYP inhibition [1].

2. Protocol for Molecular Docking to Mpro This protocol describes how to perform molecular docking studies to understand the binding interaction between Mpro-IN-9 and the SARS-CoV-2 main protease [2] [4].

  • Software: AutoDock Vina [3] or AutoDock 4.2 [2].
  • Step 1: Protein Preparation:
    • Retrieve the 3D crystal structure of SARS-CoV-2 Mpro (e.g., PDB ID: 6LU7, 6Y2F, or 7VLP) from the Protein Data Bank.
    • Remove water molecules and any native co-crystallized ligand.
    • Add polar hydrogen atoms and Kollman united-atom charges [2].
  • Step 2: Ligand Preparation:
    • Prepare the 3D structure of Mpro-IN-9, ensuring correct protonation states at physiological pH.
    • Assign Gasteiger charges and minimize its energy [2].
  • Step 3: Grid Box Definition:
    • Define the docking grid around the catalytic dyad of the Mpro active site (residues CYS145 and HIS41).
    • A typical grid box size is 55 x 55 x 54 Å with a grid spacing of 0.375 Å, centered on the centroid of the native ligand [2].
  • Step 4: Docking Execution:
    • Run the docking simulation using a genetic algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock).
    • Generate multiple poses (e.g., 10) and analyze the one with the most favorable (most negative) binding energy (ΔG, kcal/mol) [2].
  • Step 5: Post-Docking Analysis:
    • Visualize the protein-ligand complex in Discovery Studio Visualizer or PyMOL.
    • Identify key interactions: hydrogen bonds, π-π stacking, halogen bonds, and van der Waals forces with active site residues like CYS145, HIS41, GLU166, and MET165 [1] [2].

3. Protocol for Molecular Dynamics (MD) Simulations MD simulations are used to validate the stability of the protein-ligand complex predicted by docking [1] [2].

  • Software: GROMACS [1] or Desmond [4].
  • Force Field: CHARMM27 or CHARMM36 [1].
  • Step 1: System Setup:
    • Solvate the Mpro/Mpro-IN-9 complex in a cubic water box (e.g., using TIP3P water model).
    • Add ions (e.g., Na⁺ or Cl⁻) to neutralize the system's charge.
  • Step 2: Simulation Parameters:
    • Perform energy minimization to remove steric clashes.
    • Equilibrate the system under NVT (constant Number, Volume, Temperature) and NPT (constant Number, Pressure, Temperature) ensembles.
    • Run the production MD simulation for a sufficient time (e.g., 100-300 ns) at 310 K and 1 bar [1].
  • Step 3: Trajectory Analysis:
    • Calculate Root Mean Square Deviation (RMSD) of the protein backbone to assess overall stability.
    • Calculate Root Mean Square Fluctuation (RMSF) of protein residues to determine flexible regions.
    • Calculate the Radius of Gyration (Rg) to monitor compactness.
    • Perform MM/PBSA (Molecular Mechanics/Poisson-Boltzmann Surface Area) calculations to estimate the binding free energy, providing a more rigorous validation of the docking results [1].

Workflow for Mpro Inhibitor Evaluation

The diagram below illustrates the integrated workflow for the discovery and evaluation of a potential Mpro inhibitor like Mpro-IN-9, from initial screening to experimental validation.

workflow cluster_in_silico In Silico Phase Start Start: Identify Candidate (Mpro-IN-9) Docking Molecular Docking (PDB: 6LU7/6Y2F) Start->Docking ADMET ADMET Prediction Docking->ADMET Filter In Silico Filter ADMET->Filter Favorable Profile MD Molecular Dynamics (100-300 ns) Enzymatic Enzymatic Assay (Mpro Inhibition IC₅₀) MD->Enzymatic Stable Complex Filter->Start Unfavorable Filter->MD Proceed Cytotoxicity Cytotoxicity Assay (CC₅₀ on Vero E6 cells) Enzymatic->Cytotoxicity End End Cytotoxicity->End Promising Candidate

Interpretation of Results and Future Directions

  • Binding Affinity: A docking score (ΔG) lower than -7.0 kcal/mol typically suggests strong binding. Compare this score to a known reference inhibitor like X77 (from PDB: 6W63) for context [1].
  • Key Interactions: A promising inhibitor should form strong, stable interactions with the catalytic dyad (CYS145-HIS41) and other crucial residues like GLU166 and MET165 [1] [2]. The stability of these interactions should be confirmed by MD simulations.
  • From In Silico to In Vitro: A compound with a favorable in silico profile, like the hypothetical Mpro-IN-9, should proceed to experimental validation. This includes:
    • Enzymatic Assay: Determining the half-maximal inhibitory concentration (IC₅₀) using a fluorescence-based assay with a synthetic substrate (e.g., Mca-AVLQ↓SGFRK(Dnp)-K) [5].
    • Cytotoxicity Assay: Assessing the compound's safety by calculating the half-cytotoxic concentration (CC₅₀) on host cells like Vero E6 cells [5].

References

optimizing SARS-CoV-2 Mpro-IN-9 synthesis yield

Author: Smolecule Technical Support Team. Date: February 2026

A Framework for Synthesis Optimization

Since a direct protocol for Mpro-IN-9 is unavailable, the most effective strategy is to adopt a systematic, data-driven optimization cycle, as commonly used in modern medicinal chemistry [1] [2]. The following workflow outlines this iterative process.

G Low Yield / Poor Purity Low Yield / Poor Purity Diagnose Root Cause Diagnose Root Cause Low Yield / Poor Purity->Diagnose Root Cause Apply Optimization Strategy Apply Optimization Strategy Diagnose Root Cause->Apply Optimization Strategy Reaction Condition Screening Reaction Condition Screening Diagnose Root Cause->Reaction Condition Screening e.g., solvent, catalyst Green Chemistry Principles Green Chemistry Principles Diagnose Root Cause->Green Chemistry Principles e.g., coupling reagent Purification Method Update Purification Method Update Diagnose Root Cause->Purification Method Update e.g., impurity Test & Analyze Test & Analyze Apply Optimization Strategy->Test & Analyze Evaluate Results Evaluate Results Test & Analyze->Evaluate Results Evaluate Results->Low Yield / Poor Purity Further Optimization Needed Optimal Process Optimal Process Evaluate Results->Optimal Process Success

Troubleshooting Guides & Optimization Strategies

Here are specific, actionable strategies you can employ, based on common challenges in protease inhibitor synthesis.

Challenge 1: Low Yield in Amide Bond Formation

Peptide coupling is a critical and often problematic step in Mpro inhibitor synthesis [3].

  • Potential Root Cause: Inefficient or epimerization-prone coupling reagents.
  • Optimization Strategies:
    • Screen Coupling Reagents: Test different classes of coupling agents (e.g., HATU, DCC, COMU) to find the most efficient one for your specific sterically-hindered substrates [2].
    • Adopt Green Chemistry Principles: Consider the thioesterification/amide bond formation strategy using di-2-pyridyldithiocarbonate (DPDTC). This method, used in an alternative nirmatrelvir synthesis, completely avoids traditional peptide coupling reagents and prevents epimerization of stereocenters, which can be a major source of impurities and yield loss [3].
Challenge 2: Low Yield in Dehydration to Form Nitrile

The nitrile moiety is a key pharmacophore in many Mpro inhibitors, including Mpro-IN-9 and nirmatrelvir [3].

  • Potential Root Cause: Harsh dehydration conditions leading to side reactions.
  • Optimization Strategy:
    • Alternative Dehydration Route: Instead of using the Burgess reagent (which often requires chlorinated solvents), you can dehydrate a primary amide to the corresponding nitrile using a palladium-catalyzed dehydration process. This method is part of a more sustainable synthesis route and can be performed in greener solvents like ethyl acetate [3].
Challenge 3: Inefficient Reaction Screening

Optimizing multiple variables (solvent, catalyst, temperature) can be slow.

  • Potential Root Cause: One-factor-at-a-time (OFAT) experimental approach.
  • Optimization Strategy:
    • Implement High-Throughput Experimentation (HTE): As demonstrated in successful Mpro inhibitor campaigns, use automated parallel synthesis to rapidly test a matrix of reaction conditions. This approach allows for the synthesis of dozens to hundreds of analogs in a short time, drastically accelerating the "design-make-test-analyze" cycle and identifying optimal conditions faster [1].

Frequently Asked Questions (FAQs)

Q1: How can I quickly identify the bottleneck in my synthesis pathway? A1: Employ modern analytical techniques for real-time monitoring. Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable for tracking reaction progress and identifying impurities and intermediates. Coupling this with rapid, small-scale reaction screening (HTE) allows you to pinpoint the problematic step efficiently [1].

Q2: What are the best practices for purifying intermediates to ensure high final product quality? A2:

  • For Solid Intermediates: Where possible, use recrystallization instead of column chromatography for better throughput and purity. The final API can often be purified by forming and recrystallizing a solvate (e.g., MTBE solvate) [3].
  • For Complex Mixtures: On a small, academic scale, silica gel column chromatography may be necessary. However, for scale-up, investigate precipitation as a more practical purification method [3].
  • Minimize Workup: Streamline workups to simple, in-pot aqueous washes with minimal amounts of green solvents (e.g., EtOAc) to reduce waste and simplify processing [3].

Q3: Are there computational tools to predict and guide my synthesis optimization? A3: Yes, computational methods are widely used. Molecular docking and free energy perturbation (FEP+) calculations can predict the binding affinity of your synthesized analogs, helping you prioritize the most promising candidates for synthesis and avoid wasting effort on weak inhibitors. Molecular dynamics (MD) simulations can further assess the stability of ligand-protein interactions [4] [5].

Key Analytical Techniques for Quality Control

The table below summarizes the core assays used in the field to characterize and validate Mpro inhibitors, which should be part of your quality control pipeline [1] [6].

Technique Application in Mpro Inhibitor Development Key Outcome Metrics
Fluorescence Resonance Energy Transfer (FRET) Enzymatic inhibition assay to determine compound potency. IC₅₀ (half-maximal inhibitory concentration).
Surface Plasmon Resonance (SPR) Label-free analysis of binding affinity and kinetics between inhibitor and Mpro. Binding affinity (KD), association/dissociation rates.
Crystallography Determining high-resolution 3D structure of inhibitor bound to Mpro active site. Binding mode, molecular interactions (e.g., with H41, Cys145).
Cytotoxicity Assay (e.g., CC₅₀) Assessing compound safety in host cells (e.g., HepG2, Vero E6). Selectivity Index (SI = CC₅₀ / EC₅₀).

References

SARS-CoV-2 Mpro-IN-9 stability issues

Author: Smolecule Technical Support Team. Date: February 2026

Research Context for Mpro Inhibitors

The table below summarizes key information from recent studies on SARS-CoV-2 Mpro inhibitors, which may provide useful parallels for investigating Mpro-IN-9.

Inhibitor / Compound Name Type / Class Reported Activity (IC₅₀) Key Characteristics & Experimental Methods Source
Rutan (Fraction R8) Polyphenol (from sumac) 5.48 µM Stable binding with catalytic residues (C145, E166, Q189); evaluated via MD simulations & FRET assays. [1]
Withanosides V & VI Phytochemical (natural compound) N/A (superior binding affinity in silico) Favorable ADMET properties; stable in MD simulations (100 ns). [2]
Bicycloproline-containing compounds Peptidomimetic (synthetic) ~7.6 nM (e.g., Compound 23) Designed using QSAR, molecular docking, MD simulations, and MM/PBSA. [3]
N3 co-crystal ligand Peptidomimetic N/A Covalently binds to catalytic residue Cys145; used as a reference in docking studies. [2]

Suggested Experimental Protocols

Since direct data on Mpro-IN-9 is unavailable, here are detailed methodologies from the literature that you can apply to study its stability.

  • Molecular Dynamics (MD) Simulations: This technique is crucial for assessing the binding stability and conformational changes of the inhibitor-protein complex over time. A typical protocol involves:

    • System Setup: Place the Mpro-inhibitor complex in a solvation box with an appropriate water model and ions to neutralize the system [1].
    • Simulation Run: Perform long-range simulations (e.g., 100 ns to 500 ns) under controlled temperature and pressure to mimic physiological conditions [1] [2].
    • Trajectory Analysis: Calculate the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF) of the protein-ligand complex to evaluate structural stability. Analyze the binding free energy using methods like MM/PBSA (Molecular Mechanics/Poisson-Boltzmann Surface Area) to identify key residues contributing to binding [3] [1].
  • Fluorescence Resonance Energy Transfer (FRET) Assays: This is a standard in vitro method to determine the enzymatic activity of Mpro and the inhibitory potency (IC₅₀) of a compound.

    • Procedure: Incubate SARS-CoV-2 Mpro with a fluorogenic substrate peptide. Add varying concentrations of Mpro-IN-9 to the reaction [1].
    • Measurement: Monitor the change in fluorescence over time. The IC₅₀ value is the concentration of inhibitor required to reduce protease activity by 50% [1].

FAQs for a Technical Support Context

Here are some anticipated FAQs based on general challenges in this research area.

  • Q: What are the common sources of instability in Mpro-inhibitor complexes?

    • A: Instability often arises from weak binding affinity, insufficient interactions with the catalytic dyad (Cys145-His41), or conformational flexibility in the inhibitor that leads to its displacement during simulations or assays [1] [2].
  • Q: Which in silico methods can predict the stability of a novel Mpro inhibitor?

    • A: A combined approach is most effective. Molecular docking gives an initial binding pose, while MD simulations (100-500 ns) assess the stability of that pose over time. MM/PBSA calculations then provide a quantitative measure of the binding free energy and identify hotspot residues [3] [2].

Experimental Workflow Diagram

The following Graphviz diagram outlines a logical workflow for evaluating a novel Mpro inhibitor, integrating the protocols mentioned above.

G Start Start: Novel Mpro Inhibitor InSilico In-Silico Analysis Start->InSilico Docking Molecular Docking InSilico->Docking MD MD Simulations & MM/PBSA Docking->MD InVitro In-Vitro Validation MD->InVitro FRET FRET-Based Assay InVitro->FRET Data Data Integration FRET->Data End Stability Assessment Data->End

How to Proceed without Specific Data on Mpro-IN-9

To build a technical support guide for this specific compound, I suggest you:

  • Consult specialized databases like PubChem or ChEMBL for the chemical structure and any available bioactivity data for "Mpro-IN-9".
  • Review the primary literature where this compound was first reported. The original publication should contain the most detailed synthesis, characterization, and initial stability data.
  • Replicate computational protocols from the studies mentioned in the table above, using the known structure of Mpro-IN-9 to run your own docking and molecular dynamics simulations.

References

Cytotoxicity Assessment & Lead Optimization

Author: Smolecule Technical Support Team. Date: February 2026

A critical first step is to properly characterize the cytotoxicity of your lead compound and understand the structural features that influence both its potency and safety.

Assessment/Method Key Parameters & Considerations

| In Vitro Cytotoxicity Assay [1] | - Cell Lines: Vero E6 cells (commonly used for antiviral studies).

  • Key Metric: Determine the 50% cytotoxic concentration (CC₅₀).
  • Goal: Establish a high Selectivity Index (SI = CC₅₀ / IC₅₀). | | In Vivo Acute Toxicity [1] | - Model: Mice/rats administered compound intragastrically.
  • Key Metric: Observe for LD₅₀ > 5,000 mg/kg as an indicator of low acute toxicity and no drug accumulation in organs. | | Structure-Activity Relationship (SAR) [2] [3] | - Use QSAR models and Bayesian classification to identify structural fingerprints (substructures) associated with increased cytotoxicity, guiding their exclusion from future designs. | | ADME Property Screening [2] [3] | - Calculate key drug-likeness parameters early: Molecular Weight, ALogP, Number of H-bond Donors/Acceptors, Polar Surface Area. Ideal ranges reduce the risk of off-target interactions and poor bioavailability. |

The following workflow outlines a strategic approach to identify and mitigate cytotoxicity issues:

G Start Identify Cytotoxicity Issue with Mpro-IN-9 Assess In Vitro/In Vivo Cytotoxicity Assessment Start->Assess Analyze SAR & Molecular Modeling Analysis Assess->Analyze CC₅₀, LD₅₀ Data Strategize Develop Mitigation Strategies Analyze->Strategize Identify Toxicophores Test Synthesize & Test New Analogs Strategize->Test Design Guided by ADME & SAR Test->Analyze Iterative Optimization Success Improved Compound with High SI Test->Success Validate Efficacy & Safety

Strategies for Reducing Cytotoxicity

If initial assessment reveals significant cytotoxicity, consider the following evidence-based strategies for structural optimization.

Strategy Mechanistic Rationale Examples & Supporting Evidence
Introduce Hydrophilic Groups [4] Increases solubility and improves drug-likeness parameters; reduces nonspecific hydrophobic interactions with cellular membranes or off-target proteins. Hydroxylation: Designing analogs with 0-2 additional OH groups demonstrated ideal physicochemical parameters (e.g., MW ~260 g/mol, cLogP ~3.1) [4].
Explore Non-Covalent Inhibition [5] Avoids formation of a reactive, covalent adduct with the Cys145 residue of Mpro, which could lead to unwanted reactivity with other cellular thiols. Ensitrelvir: An approved non-covalent inhibitor that binds reversibly through H-bonds and hydrophobic interactions, showcasing a potent and potentially safer profile [5].
Leverage Natural Product Scaffolds [1] [6] Natural compound derivatives often have inherent biocompatibility and favorable safety profiles, providing excellent starting points for optimization. Acteoside, Polyphenols (Rutan): Exhibited IC₅₀ values in the low micromolar range (e.g., 1.93 to 42.52 µM) with no observed acute or chronic toxicity in preclinical models [1] [6].
Optimize for Mpro Specificity Enhance interactions with unique Mpro substrate-binding pocket residues to improve selectivity over human proteases. Focus on forming strong H-bonds with Glu166, Gln189, and the backbone in the "oxyanion hole" (Gly143, Cys145) [2] [7] [1].

The interactions between an inhibitor and the Mpro active site are crucial for its specificity and reduced potential for off-target effects. The diagram below maps key residues for engagement.

G Mpro SARS-CoV-2 Mpro Active Site Dyad Catalytic Dyad Cys145 - His41 Mpro->Dyad S1 S1 Subsite (P1 Gln Specific) Phe140, His163, His164, Glu166, His172 Mpro->S1 S2 S2 Subsite (Hydrophobic) Met49, Tyr54, Met165 Mpro->S2 Oxy Oxyanion Hole Gly143, Cys145 Mpro->Oxy Inhibitor Optimized Inhibitor Inhibitor->Dyad Covalent/Non-covalent Interaction Inhibitor->S1 Critical H-bond for Specificity Inhibitor->S2 Hydrophobic Fit Inhibitor->Oxy Stabilizes Transition State

Detailed Experimental Protocols

Here are the methodologies for key experiments cited in the guides above.

▸ In Vitro Cytotoxicity Assay (CC₅₀ Determination)

This protocol is used to determine the concentration of a compound that reduces cell viability by 50% [1] [6].

  • Cell Culture: Seed Vero E6 cells in a 96-well plate at a density of 1 × 10⁴ cells per well and culture for 12 hours.
  • Compound Treatment: Prepare serial dilutions of Mpro-IN-9 (e.g., from 100 µM to 5 µM). Add 200 µL of each dilution to the cells.
  • Incubation: Incubate the cells for a set period (e.g., 48-72 hours).
  • Viability Measurement: Use a standard cell viability assay like MTT or CCK-8 to quantify the metabolic activity of the cells relative to an untreated control.
  • Data Analysis: Calculate the CC₅₀ value using non-linear regression in software such as GraphPad Prism.
▸ Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a label-free technique to measure the binding affinity (KD) between Mpro and your inhibitor, which is valuable for confirming target engagement without requiring covalent binding [6].

  • Ligand Immobilization: Covalently conjugate purified SARS-CoV-2 Mpro onto a CM5 sensor chip using a standard amine-coupling kit.
  • Analyte Preparation: Dilute Mpro-IN-9 in running buffer (e.g., 1.05 × PBS-P with 5% DMSO) to a concentration series (e.g., 0.977–500 µM).
  • Binding Measurement: Inject the analyte solutions over the chip surface at a constant flow rate (e.g., 30 µL/min). Monitor the association and dissociation phases.
  • Data Fitting: Analyze the resulting sensorgrams using the Biacore T200 evaluation software to determine the equilibrium dissociation constant (KD).

Key Takeaways for Your Research

  • Characterize First: Before redesign, firmly establish the cytotoxicity profile (CC₅₀, LD₅₀) and calculate the Selectivity Index for your current Mpro-IN-9 compound.
  • Focus on SAR: Utilize computational models to pinpoint structural features in Mpro-IN-9 that may be causing toxicity.
  • Consider Scaffold Hop: If toxicity is inherent to the core structure, exploring natural product-derived scaffolds (e.g., polyphenol, acteoside-like structures) could be a fruitful alternative path.

References

SARS-CoV-2 Mpro-IN-9 false positives in screening

Author: Smolecule Technical Support Team. Date: February 2026

Frequently Asked Questions (FAQ)

  • Q1: What are the common sources of false positives in Mpro screening? False positives can arise from several factors. A primary source is assay interference, where compounds affect the detection signal without actually inhibiting the enzyme (e.g., by fluorescing or absorbing light at the detection wavelength) [1]. Another major source is computational false positives, where in silico models misclassify inactive compounds as active due to limitations in the model's training data or its applicability domain [1]. Finally, non-specific binding or compound aggregation can lead to misleading inhibition signals [2].

  • Q2: Why is my virtual screening identifying compounds that fail in experimental tests? This is a well-documented challenge. Virtual screening, while powerful, can produce a high rate of false positives. One review notes that depending on the approach, nearly 90% of results from some virtual screens can be false hits [1]. This can happen due to shortcomings in the scoring functions, an inability to fully account for target flexibility and solvation effects, or because the screened compounds fall outside the "applicability domain" of the model used [2] [1].

  • Q3: How can I improve the reliability of my computational screening for Mpro inhibitors? Adopting a consensus or ensemble-based docking strategy can significantly enhance precision and hit rates [2]. It is also critical to perform rigorous external validation of any QSAR model and to define its applicability domain to understand its limitations [1]. Furthermore, integrating ligand-based pharmacophore modeling with structure-based methods can create a more robust screening workflow [2].

Troubleshooting Guide: Mitigating False Positives

The table below summarizes common issues and verified strategies to address them, compiled from recent research.

Problem Area Specific Issue Recommended Solution Key References
Experimental Assay Signal interference from compounds (e.g., auto-fluorescence, quenching). Use an orthogonal assay with a different detection method (e.g., switch from FRET to a luminescence-based assay) to confirm hits. [2] [1]
Computational Screening High rate of false positives from virtual screening. Implement an Advanced Virtual Screening (AVS) approach that combines consensus- and ensemble-based docking. Follow up with Molecular Dynamics (MD) simulations to assess binding stability. [2]
Compound Behavior Non-specific inhibition or aggregation-based effects. Include detergent (e.g., Triton X-100) in the assay buffer and perform counter-screens to rule out promiscuous inhibitors. [2]
Model Reliability QSAR or machine learning models with poor predictive power. Ensure models are built with a robust, curated dataset and are rigorously validated. Be wary of models built on small or non-diverse data sets. [1] [3]

Experimental Protocols for Hit Validation

When you have a list of potential hits, including a compound like "Mpro-IN-9," the following multi-step validation workflow is recommended to triage false positives. You can visualize this process in the diagram below.

cluster_0 Computational Triage cluster_1 Experimental Triage Start Initial Hit List VS In-silico Validation Start->VS  All compounds Exp Experimental Dose-Response VS->Exp  Top-ranked compounds Ortho Orthogonal Assay Exp->Ortho  Potent inhibitors Exp->Ortho Conf Confirmed Hit Ortho->Conf  Re-confirmed inhibitors

Step 1: In-silico Validation

  • Methodology: Subject your initial hits to more computationally intensive and rigorous simulations.
  • Protocol Details:
    • Molecular Dynamics (MD) Simulations: Run simulations of the compound-Mpro complex for at least 100 ns. Analyze the root-mean-square deviation (RMSD) to check for complex stability and the root-mean-square fluctuation (RMSF) to see if binding affects key residue flexibility [2] [4].
    • Binding Free Energy Calculations: Use methods like MM/GBSA or MM/PBSA on frames from the MD trajectory to obtain a more reliable binding affinity estimate than docking scores alone [4] [3].
    • ADMET Prediction: Use tools like QikProp or similar software to filter out compounds with poor drug-likeness or potential toxicity early on [4].

Step 2: Experimental Dose-Response

  • Methodology: Confirm dose-dependent activity of the inhibitor.
  • Protocol Details:
    • Test the compound across a range of concentrations (e.g., from 100 µM to nanomolar levels) in your primary Mpro activity assay (e.g., a FRET-based cleavage assay) [5] [2].
    • Calculate the half-maximal inhibitory concentration (IC50) value. A true inhibitor should show a clear sigmoidal dose-response curve.

Step 3: Orthogonal Assay Validation

  • Methodology: Confirm activity using an assay with a fundamentally different readout.
  • Protocol Details:
    • If your primary screen was a FRET-based assay, develop or use a secondary assay such as a cell-based viral replication inhibition assay [5] or a yeast growth restoration assay [6].
    • A compound that shows potency in two independent assay formats is highly unlikely to be a false positive.

Key Considerations for Your Research

  • Structural Insights: Understanding the Mpro active site is crucial. The catalytic dyad (Cys145 and His41) is a key binding target. Be aware that mutations at residues like E166 can confer resistance to inhibitors like nirmatrelvir and may also affect the binding of novel compounds [6].
  • Machine Learning Tools: Publicly available tools like Mpropred leverage machine learning to predict Mpro antagonist bioactivity and can be used as an additional filter in your workflow [3].

References

Frequently Asked Questions (FAQs) on Selectivity

Author: Smolecule Technical Support Team. Date: February 2026

Q1: Why is selectivity profiling for Mpro inhibitors critical, and which off-targets pose the highest risk? Selectivity is crucial because off-target binding can lead to drug toxicity and safety-related failure in clinical trials [1]. Human proteases with similar active sites to SARS-CoV-2 Mpro can be unintentionally inhibited.

Based on computational and structural analyses, the proteases listed in the table below are considered high-risk for off-target binding. Chymase and cathepsin G are particularly notable due to their highly similar active sites [1].

Q2: Our Mpro inhibitor shows promising potency but poor selectivity in preliminary assays. What are the main strategic approaches to improve it? You can employ several strategies to enhance selectivity:

  • Structure-Based Design: Use co-crystal structures of your lead compound to identify and modify parts of the molecule that point toward, or can be extended into, regions of the binding site that differ between Mpro and the off-target proteases [2] [3].
  • Exploit Hydration Site Differences: Advanced simulations like WaterMap can identify high-energy water molecules in the Mpro binding site that are not present in off-targets. Designing groups to specifically displace these waters can improve selectivity for Mpro [2] [1].
  • Leverage Exit Vectors: Analysis of the Mpro crystal structure may reveal unexploited "exit vectors" on your scaffold that point toward unique sub-pockets (like S1', S2', or S4). Adding functional groups that extend into these pockets, which may be absent or different in off-targets, is a powerful method to gain selectivity and potency [2].

Q3: What are common experimental pitfalls when measuring inhibitor binding affinity, and how can we troubleshoot them?

  • Problem: False positives in binding assays.
    • Cause: Compound fluorescence or aggregation can interfere with signal detection in techniques like FRET or Microscale Thermophoresis (MST) [4].
    • Solution: Always run control experiments to measure the intrinsic fluorescence of the compounds alone. Use additives like Pluronic F-127 (e.g., 0.01% w/v) to prevent aggregation and stabilize the protein [4].
  • Problem: Protein instability during assay.
    • Cause: Buffer conditions or the solvent used for compound dissolution (e.g., DMSO) can denature the protease [4].
    • Solution: Perform thermal stability assays (e.g., with Prometheus NT.48 or DSF) to determine the optimal buffer and the maximum tolerable DMSO concentration for your Mpro preparation [4].

Experimental Protocols for Selectivity Assessment

Here are detailed methodologies for key experiments cited in the literature.

Protocol 1: In Vitro Binding Affinity Measurement using Microscale Thermophoresis (MST)

This protocol is adapted from a study that evaluated factor Xa inhibitors as Mpro binders [4].

  • Protein Preparation:

    • Dilute purified SARS-CoV-2 Mpro to a working concentration (e.g., 4 µM) in a suitable buffer (e.g., 20 mM HEPES, 150 mM NaCl, 2 mM MgCl₂, pH 7.0).
    • Add 0.01% (w/v) Pluronic F-127 to prevent protein aggregation.
    • Measure exact protein concentration using a BCA assay.
  • Ligand Preparation:

    • Prepare a 16-point, 1:1 serial dilution of the inhibitor in the same buffer. The highest concentration should be based on its solubility (e.g., 250 µM). Include a constant, low concentration of DMSO (e.g., 1.25%) in all dilution steps to match the stock solution conditions.
  • Assay Execution:

    • Mix a constant volume of the protein solution with each ligand dilution point.
    • Load the samples into standard or label-free MST capillaries.
    • Perform the MST measurement using settings such as: 10% LED power, medium MST power, 3 seconds before MST, 10 seconds MST-on time, and 1 second after MST.
  • Data Analysis:

    • Plot the normalized fluorescence against the ligand concentration.
    • Fit the data to a suitable binding model to determine the dissociation constant (Kd).

Protocol 2: Computational Selectivity Assessment using Molecular Docking

This protocol outlines a consensus docking approach to predict off-target binding [1] [5].

  • Target and Anti-Target Selection:

    • Retrieve 3D structures of SARS-CoV-2 Mpro and a panel of high-risk off-target proteases (e.g., chymase, cathepsin G, thrombin) from the Protein Data Bank (PDB). It is recommended to use multiple structures for each (e.g., PDB IDs: 7VLP, 7TE0, 7RFS) to account for flexibility [5].
  • Structure Preparation:

    • Prepare all protein structures by removing water molecules, ions, and co-crystallized ligands.
    • Add hydrogen atoms and assign protonation states using tools like ICM-Pro or Schrodinger's Protein Preparation Wizard.
  • Consensus Docking:

    • Define the binding site for each protease based on the coordinates of the native ligand.
    • Dock your Mpro inhibitor into the active site of each prepared protein structure using at least two different docking programs (e.g., ICM-Pro and AutoDock Vina) [5].
    • Use a grid box that extends approximately 4 Å in each direction from the native ligand [5].
  • Analysis:

    • Compare the docking scores and binding poses (orientations) of your compound across all proteases. A selective Mpro inhibitor should have a significantly better (more negative) docking score and a stable pose in Mpro compared to the off-targets.

Data Summaries for Key Concepts

The following tables consolidate quantitative data and structural insights to guide your optimization efforts.

Table 1: High-Risk Protease Off-Targets for Selectivity Screening

Protein Physiological Function Consequence of Inhibition (Risk) Active Site Similarity to Mpro (FuzCav Index)* Electrostatic Potential Similarity (Hodgkin Index)
Chymase Immune response, vasoconstriction High (Anti-target) 0.64 -0.49 (Anti-correlated)
Cathepsin G Immune system function High (Anti-target) 0.61 -0.71 (Anti-correlated)
Thrombin Blood coagulation Low (Potential synergy for coagulopathies) 0.74 0.31 (Correlated)
Factor Xa Blood coagulation Low (Potential synergy for coagulopathies) 0.71 -0.67 (Anti-correlated)
SARS-CoV Mpro Viral replication Low (Desirable broad-spectrum activity) 0.91 0.90 (Highly Correlated)

FuzCav index >0.16 indicates similar binding sites [1]. Hodgkin Index: +1 (identical), 0 (uncorrelated), -1 (anti-correlated) [1].

Table 2: Troubleshooting Common Experimental Issues

Problem Possible Cause Suggested Solution
High background noise in FRET/MST Compound auto-fluorescence Test compound fluorescence before main assay; use label-free MST if needed [4].
Irreproducible binding curves Protein or compound aggregation Include detergents like Pluronic F-127 (0.01%) in the buffer; check sample homogeneity [4].
Low signal-to-noise ratio Protein denaturation during assay Determine protein stability (Tm) via DSF; optimize buffer pH and DMSO concentration [4].
High false-positive hit rate in virtual screening Limitations of single docking method Use a consensus/ensemble docking strategy (AVS) with multiple protein structures and scoring functions [5].

Workflow Diagrams for Selectivity Optimization

The following diagrams outline the core strategies for achieving a selective Mpro inhibitor.

G Start Start: Potent but Non-Selective Mpro Inhibitor Identify Identify Key Off-Targets Start->Identify Strategy Select Optimization Strategy Identify->Strategy SBD Structure-Based Design Strategy->SBD  Path A Hydration Exploit Hydration Site Differences Strategy->Hydration  Path B Pockets Analyze Binding Pocket Differences SBD->Pockets ExitVector Utilize Unexplored Exit Vectors Pockets->ExitVector Hydration->ExitVector Synthesize Synthesize Analogues ExitVector->Synthesize Test Test for Potency & Selectivity Synthesize->Test Test->Identify Needs Improvement Success Selective Mpro Inhibitor Test->Success Meets Criteria

*<->Selectivity Optimization Strategy

G Start Start: Mpro Inhibitor Design Comp Compound Library Start->Comp VS Virtual Screening (Consensus Docking) Comp->VS MD Molecular Dynamics & Free Energy Calculations VS->MD WM WaterMap Analysis (Identify high-energy waters) MD->WM ExpVal Experimental Validation WM->ExpVal MST MST Binding Assay ExpVal->MST DSF Thermal Shift Assay (DSF) ExpVal->DSF Enzym Enzymatic Assay (IC50) ExpVal->Enzym End Validated Selective Inhibitor MST->End DSF->End Enzym->End

<->Integrated Computational & Experimental Workflow

References

SARS-CoV-2 Mpro-IN-9 resistance mutations

Author: Smolecule Technical Support Team. Date: February 2026

Frequently Asked Questions (FAQs)

FAQ Question Expert Answer
What are the key resistance mutations in Mpro? Mutations occur in the active site (e.g., E166A/V, L167F) and at distal sites (e.g., L50F, T21I, P252L). Active site mutations often reduce inhibitor binding but can compromise enzyme activity, while distal mutations can restore viral fitness without directly interacting with the drug [1].
How do distal mutations confer resistance without affecting the active site? Distal mutations like L50F can enhance Mpro dimer-dimer interactions and help position the natural substrate correctly at the catalytic center. This improves the processing of the full-length protein substrate, thereby compensating for the fitness cost of active-site resistance mutations [1].
Why is the full-length protein substrate important for studying resistance? Using only short peptide substrates may not capture critical distal protein-protein interactions that occur in the natural context. Studies using full-length Mpro as a substrate have shown that fitness-restoring mutations like L50F have a much more pronounced effect in this context, helping to explain the discrepancy between biochemical and viral replication data [1].
What is the "substrate envelope" and why is it important for drug design? The substrate envelope is the conserved 3D shape defined by the natural substrates of Mpro. Inhibitors designed to fit within this envelope are less likely to be affected by resistance mutations, as mutations that impact drug binding would also disrupt the recognition of essential viral substrates, making them evolutionarily unfavorable [2].

Experimental Protocols & Troubleshooting

Characterizing Mutant Enzymatic Activity

This protocol is adapted from studies that uncovered the role of distal mutations using both peptide and protein substrates [1].

  • Objective: To compare the catalytic efficiency of Mpro mutants using fluorescent assays.
  • Materials:
    • Wild-type and mutant Mpro (e.g., L50F, E166A, L50F/E166A/L167F).
    • FRET-based peptides containing the nsp4-5 or nsp5-6 cleavage sequences.
    • Full-length Mpro C145A fusion protein substrate (e.g., linked to PBP3 and fluorescently labeled with Bocillin).
    • Fluorescence plate reader and gel electrophoresis system.
  • Method:
    • Peptide Assay: Incubate Mpro enzymes with FRET peptides. Monitor the change in fluorescence over time to determine the initial reaction velocity.
    • Protein Substrate Assay: Incubate Mpro enzymes with the full-length fusion protein substrate. Run the reaction products on a gel and use fluorescence imaging to quantify the cleaved product band.
  • Expected Outcomes & Troubleshooting:
    • Active-site mutants (e.g., E166A) will show severely reduced activity in both peptide and protein assays.
    • Fitness-restoring distal mutants (e.g., L50F/E166A/L167F) will show significantly higher activity in the protein substrate assay compared to the peptide assay, highlighting the importance of distal interactions.
    • Troubleshooting Tip: If you observe substrate inhibition at high concentrations of the protein substrate, fix the substrate concentration and compare initial velocities instead of trying to calculate kcat/Km [1].
Defining the Substrate Envelope with Crystallography

This strategy helps predict resistance-prone sites to guide robust inhibitor design [2].

  • Objective: To determine high-resolution structures of Mpro bound to its natural substrate peptides to define the conserved binding volume.
  • Materials:
    • Catalytically inactive Mpro (C145A mutant).
    • A series of 12-mer peptides covering the 11 natural cleavage sites in the viral polyprotein.
    • Crystallization plates and access to a high-energy X-ray source.
  • Method:
    • Co-crystallize Mpro C145A with each substrate peptide.
    • Solve the crystal structures to high resolution (e.g., <2.5 Å).
    • Superimpose all structures to define the common 3D volume occupied by the substrates—the "substrate envelope."
    • Analyze residues where an inhibitor protrudes outside this envelope, as these are potential sites for resistance mutations.
  • Expected Outcomes & Troubleshooting:
    • You will identify a conserved hydrogen-bonding network and van der Waals contacts (e.g., with Met165 and Gln189) that are critical for substrate recognition [2].
    • Troubleshooting Tip: If electron density for the prime-side (C-terminal) of the substrate is weak or disordered, note that this is a common observation, as binding on this side is more variable [2].

Resistance Mutation Profiles

The table below summarizes key mutations based on recent studies.

Mutation Location Functional Impact & Mechanism
E166A/V Active Site Reduces inhibitor binding by altering key interactions; significantly impairs enzymatic activity for peptide substrates [1].
L167F Active Site Reduces inhibitor binding and enzymatic activity, often found in combination with other mutations [1].
L50F Distal (Dimer Interface) Restores viral fitness by promoting dimer-dimer interactions for the full-length substrate; does not directly affect inhibitor binding [1].
T21I Distal A compensatory mutation that helps restore viral fitness, commonly found in resistant variants [1].
P252L Distal A compensatory mutation that helps restore the fitness of viral replication [1].

Visualizing Resistance Concepts with Graphviz

Here are diagrams to help visualize the key concepts and experimental workflows. The following code uses the specified Google color palette for clarity.

Diagram 1: Mechanism of Distal Mutations in Resistance

This diagram illustrates how a distal mutation like L50F can promote the enzyme-substrate complex formation without directly interacting with the inhibitor [1].

DistalResistance L50F L50F DimerInterface Dimer Interface L50F->DimerInterface SubstratePlacement Correct Substrate Placement L50F->SubstratePlacement Restores ActiveSiteMut Active Site Mutation (e.g., E166A) ActiveSiteMut->SubstratePlacement Disrupts DimerInterface->SubstratePlacement

Diagram 2: Protein vs. Peptide Substrate Assay Workflow

This diagram outlines the key experimental steps for comparing Mpro activity using different substrates [1].

AssayWorkflow Start Start Step1 Prepare Mpro Variants (WT, L50F, E166A, Triple Mutant) Start->Step1 End End Step2 Run Parallel Activity Assays Step1->Step2 Step3a FRET Peptide Assay Step2->Step3a Step3b Full-Length Protein Assay Step2->Step3b Step4a Measure Fluorescence Change Over Time Step3a->Step4a Step4b Run Gel & Image Fluorescence Step3b->Step4b Step5 Compare Initial Velocities Note: Protein assay may show substrate inhibition Step4a->Step5 Step4b->Step5 Step5->End

Key Takeaways for Researchers

  • Focus on Full-Length Substrates: To avoid misleading results, incorporate full-length protein substrates into your activity assays to capture the true effect of distal, fitness-restoring mutations [1].
  • Target the Substrate Envelope: For longer-lasting inhibitors, prioritize compounds that make minimal contacts outside the conserved volume defined by the natural substrates, as this leverages evolutionary constraints [2].
  • Monitor Compensatory Mutations: Be aware that resistance is not always mediated by active-site mutations alone. The combination of active-site and distal compensatory mutations (e.g., L50F/E166A/L167F) is a common and dangerous pattern that confers high-level resistance while maintaining viral fitness [1].

References

SARS-CoV-2 Mpro-IN-9 assay conditions optimization

Author: Smolecule Technical Support Team. Date: February 2026

Assay Conditions and Parameters

Different screening methods are used to identify and characterize Mpro inhibitors. The table below summarizes key parameters for two common assay types: the sandwich-like Fluorescence Polarization (FP) assay and the Fluorescence Resonance Energy Transfer (FRET)-based enzymatic assay.

Assay Parameter Sandwich-like FP Assay FRET-based Enzymatic Assay
Assay Principle Monitors change in millipolarization (mP) units upon probe cleavage/inhibition [1] [2] Measures proteolytic cleavage of a FRET substrate [3] [4]
Typical Substrate/Probe FITC-AVLQSGFRKK-Biotin [1] [2] Dabcyl-KTSAVLQ↓SGFRKME(Edans)-NH2 [4]
Standard Buffer 10 mM Tris, 50 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 8.0 [2] 10 mM Tris, 50 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 8.0 [2]
Enzyme Concentration 0.25 µM [2] 0.25 µM [2]
Substrate Concentration (Km) ~20 µM [2] Varies by substrate (see detailed notes)
Positive Control GC-376 [1] Nirmatrelvir [4]

Notes on FRET Substrates:

  • Enzyme Kinetics: The catalytic efficiency (kcat/Km) of Mpro can vary significantly depending on the specific FRET substrate sequence used [3] [4] [2].
  • Mutant Mpro: For resistant Mpro mutants (e.g., L50F/E166A/L167F), a longer 15-mer FRET substrate (2-Abz-KTSAVLQ↓SGY(NO2)RKME-OH) is recommended, as it provides a lower KM value and more reliable activity measurements [4].

Detailed Experimental Protocols

Protocol 1: Sandwich-like Fluorescence Polarization (FP) Assay

This protocol is designed for high-throughput screening and is described as a simple, miniaturized, and economical method [1] [2].

Workflow Overview:

FP_Workflow start Start Assay step1 Incubate Mpro with compound library start->step1 step2 Add FP Probe (FITC-AVLQSGFRKK-Biotin) step1->step2 step3 Add Avidin step2->step3 step4 Measure FP Signal (mP) step3->step4 step5 Analyze Results step4->step5 high Inhibition Detected (Probe intact, binds avidin) step4->high High mP low No Inhibition (Probe cleaved by Mpro) step4->low Low mP

Key Steps and Reagents:

  • Expression and Purification of SARS-CoV-2 Mpro: A codon-optimized Mpro gene with a C-terminal 6xHis tag is expressed in E. coli Rosetta (DE3) cells. Protein is purified using a HisTrap chelating column with elution buffer containing 25 mM Tris, 0.5 M NaCl, and a 5-250 mM imidazole gradient [1].
  • FP Probe: The dual-labeled peptide FITC-AVLQSGFRKK-Biotin serves as the tracer. When intact, it can bind to avidin, forming a large complex that results in a high FP signal [1] [2].
  • Assay Execution:
    • Incubate the Mpro enzyme with candidate compounds from your library.
    • Add the FP probe to the mixture.
    • Introduce avidin, which binds to the biotin on any uncleaved probe.
    • Measure the fluorescence polarization (mP value).
    • Interpretation: A high mP value indicates inhibition (probe remains intact and binds to avidin). A low mP value indicates no inhibition (probe is cleaved, releasing the small FITC-labeled fragment) [1] [2].
Protocol 2: FRET-Based Enzymatic Assay

This is a standard kinetic assay for directly measuring Mpro proteolytic activity and inhibitor potency [3] [4] [2].

Workflow Overview:

FRET_Workflow start Start FRET Assay step1 Prepare Mpro and Inhibitor Dilutions start->step1 step2 Add FRET Substrate (e.g., Dabcyl-KTSAVLQ↓SGFRKME(Edans)-NH2) step1->step2 step3 Monitor Fluorescence in Real-Time step2->step3 sub1 Quencher (Dabcyl) and Fluorophore (Edans) are close → Low fluorescence step2->sub1 step4 Calculate IC50 step3->step4 sub2 Cleavage separates the pair → High fluorescence step3->sub2

Key Steps:

  • FRET Substrate: A peptide substrate is labeled with a fluorophore (e.g., Edans) and a quencher (e.g., Dabcyl). When the peptide is intact, fluorescence is quenched. Cleavage by Mpro separates the pair, leading to an increase in fluorescence [4].
  • Activity Validation: Before screening, characterize your purified Mpro batch by determining its Km and Vmax values using a range of substrate concentrations to ensure proper activity [2].
  • IC50 Determination: Pre-incubate Mpro with various concentrations of the test inhibitor, then initiate the reaction by adding the FRET substrate. Monitor the increase in fluorescence over time. The IC50 value is the concentration of inhibitor that reduces Mpro activity by 50% [4].

Troubleshooting Guide & FAQs

Q1: Our assay is showing a high background signal. What could be the cause?

  • Auto-fluorescence: Some natural products or compounds can be auto-fluorescent, which is a known source of false positives in FRET-based assays. The FP assay is noted for being less susceptible to this interference [2].
  • Contaminants: Ensure your protein preparation is clean and free of aggregates. Filter all buffers and the protein sample using 0.45 μm filters before the assay to reduce light-scattering particles [1].
  • Substrate Quality: Check the purity and integrity of your synthesized FRET or FP probe. Degraded probes can yield unreliable signals.

Q2: The enzymatic activity of our Mpro seems low. How can we verify it?

  • Buffer Conditions: Confirm that your assay buffer contains a reducing agent like 1 mM DTT to keep the active site cysteine reduced, and use a pH of 8.0 for optimal activity [2].
  • Enzyme Folding and Dimerization: Active Mpro is a dimer. Ensure your purification and storage conditions support correct folding and dimerization. Using a SUMO-fusion system that allows for traceless cleavage can help produce native, active enzyme [4].
  • Positive Control: Always include a known positive control inhibitor like GC-376 or nirmatrelvir to benchmark your assay's performance and confirm enzyme functionality [1] [4].

Q3: We are working with a drug-resistant Mpro mutant. The standard FRET assay isn't working well. What should we do?

  • Optimize the Substrate: Resistant mutants (e.g., L50F/E166A/L167F) may process common FRET substrates poorly. Switch to a longer, more physiological substrate based on the native nsp4|nsp5 cleavage site, such as 2-Abz-KTSAVLQ↓SGY(NO2)RKME-OH, which has demonstrated better binding affinity (lower KM) for resistant mutants [4].

Q4: How can we distinguish between true inhibitors and false positives?

  • Orthogonal Assays: Any hit from a primary screen (e.g., the FP assay) should be confirmed using a different method. Follow up with a FRET-based enzymatic assay to directly measure inhibition of proteolytic activity [1] [2].
  • Surface Plasmon Resonance (SPR): Use SPR analysis to validate that the compound physically binds to Mpro and to determine its binding affinity and kinetics [2].

References

Troubleshooting Guide: Mpro Purification & Assays

Author: Smolecule Technical Support Team. Date: February 2026

Here are answers to some frequently encountered technical challenges.

Challenge Root Cause & Evidence-Based Explanation Recommended Solution
Low Enzyme Activity Non-authentic N-terminus: Additional residues (e.g., from expression tags) at the N-terminus, but not the C-terminus, severely impair activity by interfering with substrate-binding pocket formation [1]. Use Mpro with native N-terminus [1] [2]. C-terminal tags (e.g., WT-GPH6) are acceptable substitutes [1].
Low Recombinant Protein Yield Protein aggregation or poor solubility during expression in E. coli [1]. Use low-temperature induction (e.g., 16°C) [1]. Optimize induction parameters (IPTG concentration, induction time) [1].
Inconsistent Activity Assay Results Unoptimized assay buffer: DTT can degrade or interfere with certain covalent inhibitors [3]. pH can significantly affect catalytic efficiency [4]. Use freshly prepared assay buffer with DTT [3]. Systematically optimize buffer pH and composition [4]. Test inhibitor compatibility with DTT [3].
Improper Oligomeric State Protein concentration-dependent dimerization: Mpro is active as a dimer, with a reported Kd of ~2 µM [5]. Below this concentration, it monomerizes and loses activity. Maintain Mpro concentration well above the dimerization Kd (e.g., >5-10 µM) during activity assays [5].

Essential Experimental Protocols

Here are detailed methodologies for key experiments in Mpro research, adapted from the literature.

Expression and Purification of Authentic Mpro

This protocol, based on the findings that the native N-terminus is critical for activity, outlines how to obtain high-activity Mpro [1].

Workflow: Expression and Purification of Mpro with Authentic N-terminus

Start Start Expression Purification Clone Clone gene into pGEX-6p-1 vector Start->Clone Express Express in E. coli BL21(DE3) 0.5 mM IPTG, 16°C, 14-16h Clone->Express Lyse Lyse cells and centrifuge Express->Lyse HisTrap Purify fusion protein via HisTrap column Lyse->HisTrap Cleave Cleave tag with PreScission Protease (PSP) HisTrap->Cleave Final Final Purification (Dialysis, SEC) Cleave->Final End Authentic Mpro (WT) Final->End

Key Reagents & Buffers [1]:

  • Construct: pGEX-Mpro-GPH6 plasmid.
  • Lysis/Wash Buffer: 20 mM Tris-HCl, 150 mM NaCl, pH 7.5.
  • Final Storage Buffer: 50 mM Tris-HCl, 1 mM EDTA, pH 7.3.
Fluorogenic Mpro Activity Assay

This protocol uses a sensitive fluorogenic substrate to measure Mpro activity and screen for inhibitors [3].

Workflow: Fluorogenic Mpro Activity Assay

Start Start Activity Assay Prep Prepare Assay Buffer (20 mM Tris, 1 mM EDTA, 150 mM NaCl, 1 mM DTT, pH 7.3) Start->Prep Sub Prepare Substrate Stock (Ac-Abu-Tle-Leu-Gln-AMC in DMSO) Prep->Sub Inhib Prepare Inhibitor Dilutions (e.g., in DMSO) Sub->Inhib Mix Mix in Well: - Assay Buffer - Inhibitor/Vehicle - Mpro Enzyme Inhib->Mix Incubate Pre-incubate 10-15 min Mix->Incubate Read Add Substrate, Start Reading (Ex/Em: 355/460 nm) Incubate->Read Analyze Analyze Initial Reaction Rates Calculate IC₅₀ Read->Analyze

Key Reagents & Parameters [3]:

  • Substrate: Ac-Abu-Tle-Leu-Gln-AMC. A stock solution of 5 mM in DMSO is stable at -20°C for over a year.
  • Enzyme: Mpro stock at 1 mg/mL (28 µM) in 50% glycerol. Store in aliquots at -20°C.
  • Critical Note: DTT is essential for maintaining the active site cysteine but can reduce covalent inhibitors. For screening, test compounds both in the presence and absence of DTT [3].
  • Positive Control: Ebselen is a known Mpro inhibitor with a reported IC₅₀ of ~0.67 µM [3].

Professional Tips for Your Research

  • Validate Your Protein: Always confirm the identity and purity of your purified Mpro via SDS-PAGE and mass spectrometry [2]. Crucially, determine its specific activity in a standardized assay before use in inhibition studies.
  • Account for Oligomeric State: Remember that Mpro dimerization is concentration-dependent [5]. Use a consistent and sufficiently high enzyme concentration in your assays to ensure all results are comparable.
  • Consider Alternative Assays: If you encounter issues with fluorescence-based assays (e.g., compound interference), other methods like the novel sandwich-like fluorescence polarization (FP) assay [4] or HPLC-based assays [6] are valuable alternatives.

References

Mechanism of Action and Molecular Interactions

Author: Smolecule Technical Support Team. Date: February 2026

The SARS-CoV-2 main protease (Mpro, or 3CLpro) is essential for viral replication. It cleaves viral polyproteins into functional units, making it a prime therapeutic target [1] [2]. Inhibitors are designed to block its catalytic site.

Nirmatrelvir is a peptidomimetic inhibitor that covalently binds to the catalytic cysteine residue (Cys145) in the Mpro active site [2]. The table below summarizes its key molecular interactions.

Molecular Feature Interaction Details
Binding Affinity Docking score: -8.3 kcal/mol (AutoDock Vina) [2]
Key Residues Forms hydrogen bonds with Phe140, Cys145, His163, Glu166; hydrophobic contacts with His41 [2]
Covalent Warhead Nitrile group that forms a covalent bond with Cys145 [3]
Inhibition Constant (Kᵢ) 12.4 nM (as part of "slow-binding" inhibition kinetics) [3]

This network of interactions leads to strong, stable inhibition of Mpro, preventing the protease from processing viral polyproteins [2].

Experimental Data on Inhibitory Potency

The following table summarizes key quantitative data that defines the efficacy of an Mpro inhibitor, using Nirmatrelvir and a next-generation inhibitor, RAY1216, as benchmarks.

Parameter Nirmatrelvir (PF-07321332) RAY1216 (Leritrelvir)
IC₅₀ (Enzyme) Not explicitly stated (see Kᵢ below) 8.4 nM [3]
Inhibition Constant (Kᵢ) 13.1 nM [3] 8.4 nM [3]
Dissociation Rate Constant (k𝒹) 0.0019 s⁻¹ [3] 0.00016 s⁻¹ [3]
Drug-Target Residence Time (tᵣₑₛ) ~9 minutes [3] ~1.7 hours [3]
EC₅₀ (Cellular, SARS-CoV-2) Comparable to RAY1216 in mouse models [3] Comparable to Nirmatrelvir in mouse models [3]

The data shows that while Nirmatrelvir and RAY1216 have similar binding affinities (Kᵢ), RAY1216 has a much slower dissociation rate and a longer residence time. This "slow-on/slow-off" mechanism may contribute to prolonged target engagement [3].

Key Experimental Protocols

To objectively compare Mpro inhibitors like SARS-CoV-2 Mpro-IN-9 and Nirmatrelvir, the following established experimental protocols are critical.

workflow Start Start: Compound Comparison A In Vitro Enzyme Assay Start->A B Cellular Antiviral Assay A->B C Biophysical Binding Studies B->C D Structural Analysis C->D E In Vivo Efficacy Study D->E

Diagram Title: Key Experimental Workflow for Mpro Inhibitors

  • In Vitro Enzyme Inhibition Assay: This assay measures direct enzyme-inhibitor interaction. A common method uses a fluorescence resonance energy transfer (FRET)-based peptide cleavage assay to determine the IC₅₀ and detailed enzyme kinetics (Kᵢ, kᵢₙₕ, kₒₙ, kₒff) [3]. Global fitting of progress curves to a set of ordinary differential equations (ODEs) is used to analyze "slow-binding" inhibitors [3].
  • Cellular Antiviral Activity Assay: This evaluates the inhibitor's ability to block viral replication in live cells, such as Vero E6 or Calu-3 cell lines infected with SARS-CoV-2. The key metric is the EC₅₀, the concentration that reduces viral replication by 50% [3] [4].
  • Biophysical Binding Studies: Techniques like Surface Plasmon Resonance (SPR) can be used to validate binding affinity and directly measure association/dissociation rate constants (kₒₙ, kₒff) [3].
  • Structural Analysis: X-ray Crystallography of the inhibitor-Mpro complex provides atomic-level detail on binding modes, key interactions (e.g., hydrogen bonds, hydrophobic contacts), and covalent bond formation with Cys145 [3].
  • In Vivo Efficacy Studies: These are typically conducted in animal models like human ACE2-transgenic mice. The primary readouts are the reduction in lung viral load and improvement in survival rates [3].

How to Proceed with Your Comparison

Since direct data on "this compound" is not available in the current search, you can take the following steps:

  • Consult Specialized Databases: Search for "this compound" in scientific databases like PubChem to find its chemical structure and potentially linked bioactivity data.
  • Review Original Literature: Use the compound's Chemical Abstracts Service (CAS) number or supplier information to find relevant patents or primary research articles.
  • Apply the Benchmarking Framework: When you find data for Mpro-IN-9, use the parameters and methodologies outlined above to conduct a structured comparison against Nirmatrelvir.

References

Selectivity Assessment of Mpro Inhibitors: A Framework

Author: Smolecule Technical Support Team. Date: February 2026

While data for Mpro-IN-9 is unavailable, the general methodology and concerns for assessing Mpro inhibitor selectivity are well-established. One study highlights that the active sites of many human proteases are similar enough to SARS-CoV-2 Mpro to pose a risk of off-target binding, which can lead to drug toxicity [1].

The table below summarizes key human proteases identified as potential off-targets in a computational study of 33 non-covalent Mpro inhibitors [1].

Protease Primary Function Potential Consequence of Inhibition (Risk Assessment)
Cathepsin G Immune response Interference with immune system function (High Risk)
Chymase Vasoconstriction Interference with blood pressure regulation (High Risk)
Caspase-3 Apoptosis (programmed cell death) Interference with cellular development (Risk)
UCHL1 Protein degradation in cells Interference with cellular homeostasis and development (Risk)
Prostasin Sodium balance Alters physiological homeostasis (Risk)
Thrombin Blood coagulation Prevention of coagulopathies (Potentially Beneficial)
Factor Xa Blood coagulation Prevention of coagulopathies (Potentially Beneficial)

This study concluded that future experimental profiling of Mpro inhibitors should be directed toward cathepsin G and chymase due to their high predicted off-target liability [1].

Experimental Protocols for Selectivity Profiling

The following experimental approaches, as referenced in the literature, are used to establish selectivity:

  • Biochemical Assays: Enzymatic activity assays are a primary method. Researchers develop assays, such as fluorescence resonance energy transfer (FRET) assays, to measure the inhibition of Mpro and other proteases [2]. The half-maximal inhibitory concentration (IC₅₀) is a standard quantitative measure used to compare potency across different enzymes.
  • Cellular and Organ Models: To confirm activity in a more biologically relevant system, inhibitors are tested in cell-based assays (e.g., using Vero E6, A549, or other susceptible cell lines) and even in human respiratory epithelial organ models [3].
  • Computational Methods: As a preliminary and complementary approach, techniques like molecular docking and molecular dynamics (MD) simulations are used to assess the binding potential and stability of inhibitor interactions with Mpro versus human proteases [1] [4]. Cosolvent MD simulations can further help identify hydration and small-molecule hot-spots to explain compound selectivity [1]. The workflow below illustrates how these methods can be integrated.

G Start Start: Identify Candidate Inhibitor CompScreen Computational Screening Start->CompScreen Docking Molecular Docking against Protease Panel CompScreen->Docking ExpValidation Experimental Validation Biochem Biochemical Assays (e.g., IC₅₀) ExpValidation->Biochem CellAssay Cellular Assays ExpValidation->CellAssay MD Molecular Dynamics Simulations MD->ExpValidation Docking->MD Profile Comprehensive Selectivity Profile Biochem->Profile CellAssay->Profile

How to Proceed Further

Since the specific data for Mpro-IN-9 is not available in the public sources I searched, you may need to take the following steps to find it:

  • Consult Specialized Literature: Conduct a direct search for "SARS-CoV-2 Mpro-IN-9" in specialized scientific databases like SciFinder, Reaxys, or a detailed search on PubMed. The compound might be reported in a patent or a very recent research article not captured in my current search.
  • Contact Suppliers or Developers: If this compound is available commercially as a research chemical, the vendor's data sheet or technical support may provide the required selectivity data.
  • Review Citing Articles: If Mpro-IN-9 was first reported in a specific research paper, use Google Scholar or other platforms to find subsequent articles that have cited it. These later studies may have performed the selectivity profiling you need.

References

SARS-CoV-2 Mpro-IN-9 resistance profile comparison

Author: Smolecule Technical Support Team. Date: February 2026

Mpro Inhibitor Resistance Profiles

The table below summarizes the resistance of various Mpro mutations to three inhibitors, expressed as the fold-change in IC50 value compared to the wild-type protease. A higher value indicates stronger resistance [1].

Mpro Variant Nirmatrelvir Ensitrelvir FB2001
WT 1.0 1.0 1.0
S144A 8.0 17.3 2.7
E166A 21.2 35.2 13.1
E166V >300 77.9 23.7
L167F 9.6 20.3 4.2
A173V 15.8 1.3 1.7
M49L 0.9 21.4 0.4
L50F/E166V >300 20.9 6.8

> How to interpret the table: The data reveals distinct resistance "fingerprints." For example, the E166V mutation causes extreme resistance to nirmatrelvir but intermediate resistance to ensitrelvir and FB2001. Conversely, M49L selectively causes resistance to ensitrelvir while remaining sensitive to the other two drugs [1].

Experimental Protocols for Profiling Resistance

The resistance data in the table above is generated through a combination of biochemical and cellular assays. The following workflow outlines the key steps in this process.

G Start Start: Profile Mpro Inhibitor Resistance Step1 Generate Mpro Variants (Site-directed mutagenesis) Start->Step1 Step2 Express and Purify Proteins (Recombinant protein expression in E. coli) Step1->Step2 Step3 Biochemical Activity Assay (Fluorescence-based FRET assay with substrate peptide) Step2->Step3 Step4 Cellular Activity Assay (Gain-of-signal live cell assay with Mpro-dependent reporter) Step3->Step4 Step5 Data Analysis (Calculate IC50 and fold-change vs. wild-type) Step4->Step5

Key Experimental Details:

  • Gain-of-Signal Live Cell Assay: This is a robust, safe, and quantitative method that functions in a physiologically relevant cellular environment. The assay is based on a reporter system where expression of a luciferase gene is shut down by the proteolytic activity of wild-type Mpro. Inhibition of Mpro (either by drugs or genetic mutations that compromise its activity) allows for reporter gene expression and recovery of luminescent signal. This system can simultaneously measure the impact of a mutation on both drug resistance and the inherent fitness (functionality) of the protease [1].
  • Fluorescence Resonance Energy Transfer (FRET) Assay: This is a standard in vitro method to measure enzyme kinetics and inhibition. A synthetic peptide substrate, derived from a native viral polyprotein cleavage site (e.g., Mca-AVLQ↓SGFRK(Dnp)-K), is labeled with a fluorescent donor and a quenching acceptor. Cleavage of the peptide by Mpro separates the pair, resulting in a measurable increase in fluorescence. The inhibitor's potency is determined by the concentration at which it reduces the enzymatic activity by 50% (IC50) [2] [3].

Key Research Implications

  • Distinct Resistance Profiles: The fact that nirmatrelvir, ensitrelvir, and FB2001 show different resistance patterns suggests that these drugs are not cross-resistant. This implies that if a viral variant becomes resistant to one therapy, another might still be effective [1].
  • The Substrate Envelope Hypothesis: Research indicates that inhibitors designed to fit within the conserved three-dimensional shape ("substrate envelope") of the natural protease substrates are less likely to encounter resistance. Mutations that would interfere with such inhibitors would also likely impair the protease's ability to recognize and process its essential viral substrates, thus making those mutations harmful to the virus itself [4].

References

SARS-CoV-2 Mpro-IN-9 binding affinity comparison

Author: Smolecule Technical Support Team. Date: February 2026

Quantitative Comparison of Mpro Inhibitors

The table below summarizes experimental data for various SARS-CoV-2 Mpro inhibitors identified in recent studies.

Inhibitor Name Inhibitor Class / Type IC₅₀ (μM) KD / Binding Affinity Key Experimental Assays
Tetrahydrocannabutol (THCB) [1] Minor Cannabinoid 3.62 μM Not Specified Biochemical Assay, SPR, Molecular Docking
Cannabigerolic Acid (CBGA) [1] Minor Cannabinoid (Acidic) 14.40 μM KD = 2.16 × 10⁻⁴ M Biochemical Assay, SPR, Molecular Docking
N3 [2] Michael Acceptor (Covalent) Irreversible Inhibitor kobs/[I] = 11,300 ± 880 M⁻¹s⁻¹ FRET-based Activity Assay, X-ray Crystallography
Cannabigerol (CBG) [1] Minor Cannabinoid (Decarboxylated) >21 μM (25.44% inhibition at 10μM) Not Specified Biochemical Assay
Apixaban, Betrixaban, Rivaroxaban [3] Factor Xa Inhibitors (Non-covalent) No significant inhibition Weak binding (MST) MicroScale Thermophoresis (MST), Thermal Shift Assay

Detailed Experimental Protocols

Understanding the methodologies used to generate the data is crucial for interpretation and reproducibility.

Biochemical Inhibition Assay (IC₅₀)

This is a primary screen to measure an inhibitor's potency.

  • Principle: A FRET-based cleavage assay is commonly used. The Mpro enzyme cleaves a synthetic peptide substrate labeled with a fluorescent donor and a quencher. Upon cleavage, fluorescence increases. Inhibitor potency is measured by the reduction of this fluorescence signal [4] [2].
  • Workflow: The enzyme is incubated with varying concentrations of the inhibitor and the substrate. The IC₅₀ value (half-maximal inhibitory concentration) is determined from the dose-response curve [1].
  • Considerations: While excellent for high-throughput screening, FRET-based assays can sometimes yield varying catalytic efficiency values. The LC-MS method is considered more reliable for confirming effective inhibitors, as it directly measures the cleavage product without fluorescent tags [4].
Biophysical Binding Affinity (KD)

These assays confirm direct physical interaction between the inhibitor and the Mpro protein.

  • Surface Plasmon Resonance (SPR): The Mpro protein is immobilized on a sensor chip. The inhibitor flows over the surface, and the binding interaction is measured in real-time as a change in the refractive index, allowing for the calculation of the association (kon) and dissociation (koff) rates, and the equilibrium dissociation constant (KD) [1].
  • MicroScale Thermophoresis (MST): This technique measures the movement of fluorescently labeled Mpro protein through a temperature gradient in response to binding with an inhibitor. The change in mobility is used to calculate the binding affinity (KD). It was used to show the weak binding of Factor Xa inhibitors [3].
Structural and Interaction Analysis
  • X-ray Crystallography: This method provides atomic-level detail of how an inhibitor binds to the Mpro active site. For example, the structure of Mpro in complex with N3 revealed the covalent bond formed with the Cys145 residue and the specific hydrogen bonds and van der Waals interactions that stabilize the complex [2].
  • Molecular Docking: A computational method used to predict the binding orientation and affinity of small molecules (like cannabinoids) within the binding pocket of Mpro. It is often used to generate hypotheses before experimental validation [1] [5].

Mpro Structure and Experimental Workflow

The following diagrams illustrate the key concepts of Mpro's structure and a typical inhibitor screening workflow.

workflow Mpro_Structure SARS-CoV-2 Mpro Structure Domains Three Domains: - Domain I & II (Catalytic) - Domain III (Dimerization) Mpro_Structure->Domains Catalytic_Dyad Catalytic Dyad: Cys145 - His41 Mpro_Structure->Catalytic_Dyad Binding_Site Substrate-Binding Cleft Located between Domain I & II Mpro_Structure->Binding_Site

Diagram illustrating the key structural features of the SARS-CoV-2 Main Protease (Mpro), which are critical for understanding inhibitor binding [1] [2].

workflow Start Identify Potential Inhibitors Virtual_Screen In Silico Virtual Screening Start->Virtual_Screen Biochem_Assay Biochemical Assay (FRET) Determine IC₅₀ Virtual_Screen->Biochem_Assay Biophys_Binding Biophysical Binding Assay (SPR, MST) Determine K₍D₎ Biochem_Assay->Biophys_Binding Structural_Analysis Structural Analysis (X-ray, Docking) Biophys_Binding->Structural_Analysis

Generalized workflow for the experimental identification and validation of SARS-CoV-2 Mpro inhibitors, integrating multiple complementary techniques [1] [3].

Key Insights for Researcher Evaluation

  • Consider the Whole Picture: Rely on a combination of assays. A good IC₅₀ from a biochemical assay should be supported by a strong binding affinity (KD) from a biophysical method and, ideally, structural data [1] [4].
  • Note the Structure-Activity Relationship (SAR): Small structural changes can significantly impact potency. For cannabinoids, the decarboxylation state and the length of the alkyl side chain are critical factors for anti-Mpro activity [1].
  • Assay Conditions Matter: Be aware that the oligomerization state of Mpro (dimer vs. monomer) and the presence of extra amino acid tags on the recombinant protein can influence enzymatic activity and inhibitor screening results [4].

References

SARS-CoV-2 Mpro-IN-9 antiviral potency comparison

Author: Smolecule Technical Support Team. Date: February 2026

How to Locate the Specific Data

To find the information you need on SARS-CoV-2 Mpro-IN-9, I suggest the following steps:

  • Consult the Primary Source: The most reliable data will be in the original research article where this compound was first reported. You can identify this paper and access its full details using the PubMed ID (PMID: 33602867) or the reference Qiao et al., Science 371, 1374–1378 (2021) [1]. The manuscript's supplementary information will likely contain the complete experimental dataset.
  • Refine Your Search Strategy: Use specialized scientific search engines like PubMed or Google Scholar with more specific queries. Combining the compound name with terms like "IC50," "antiviral EC50," or "comparative kinetics" may yield more direct results.
  • Explore Chemical Databases: Commercial chemical and bioactivity databases (e.g., ChEMBL, BindingDB) sometimes aggregate biochemical and cellular potency data for various compounds, which may include comparative analyses.

Overview of Profiled Mpro Inhibitors

While data on this compound was not available, the search results contained quantitative data on several other prominent Mpro inhibitors, which are summarized in the table below for your reference.

Inhibitor Name Chemical Class Key Characteristics Reported Biochemical IC₅₀ / Kᵢ Antiviral Activity (EC₅₀ in cells)
MI series compounds (e.g., MI-09, MI-30) [1] Bicycloproline-containing Derived from boceprevir/telaprevir; showed efficacy in a transgenic mouse model. As low as 7.6 nM Excellent activity; significantly reduced viral loads in mouse lungs.
Nirmatrelvir (PF-07321332) [2] Peptidomimetic (covalent) Reversible covalent inhibitor; requires Ritonavir boosting. Kᵢ = 8.4 nM (reference value) Established clinical efficacy.
RAY1216 (Leritrelvir) [2] Peptidomimetic (covalent) α-ketoamide warhead; "slow-on, slow-off" kinetics; approved as a single-drug therapy in China. Kᵢ = 8.4 nM Comparable to Nirmatrelvir in mouse models.
ISM3312 [3] Non-peptidic, covalent Broad-spectrum activity against multiple human coronaviruses; inhibits some Nirmatrelvir-resistant mutants. -- Potent activity against a panel of coronaviruses.
Jorgensen-Anderson inspired compounds (e.g., Cmpd 45) [4] Non-peptidic, non-covalent Competitive inhibitors designed to overcome metabolic liabilities of earlier leads. 0.012 µM (12 nM) 0.82 µM

Experimental Protocols in Mpro Inhibitor Research

The profiling of Mpro inhibitors like those mentioned above typically relies on a set of standardized experimental protocols. The diagram below outlines the key workflow for evaluating potential Mpro inhibitors.

Start Hit Identification Biochem In Vitro Enzymatic Assay Start->Biochem Virtual Screening or Compound Library Cell Cell-Based Antiviral Assay Biochem->Cell IC₅₀ / Kᵢ PK PK/PD & Animal Studies Cell->PK EC₅₀ / CC₅₀ (Selectivity Index) Clinical Clinical Evaluation PK->Clinical In Vivo Efficacy & Safety

Core Experimental Methodologies:

  • In Vitro Enzymatic Assay: This is the primary method for determining a compound's direct potency against the Mpro enzyme, reported as the half-maximal inhibitory concentration (IC₅₀) or the inhibition constant (Kᵢ) [2]. The assay uses a fluorescence-based (FRET) system where the protease cleaves a synthetic peptide substrate, leading to a fluorescent signal. Inhibitor potency is quantified by the reduction in this fluorescence signal [2].
  • Cell-Based Antiviral Assay: This test evaluates the compound's ability to inhibit live SARS-CoV-2 virus replication in cultured cells (e.g., VeroE6), yielding the half-maximal effective concentration (EC₅₀) [4]. This measures the compound's performance in a more biologically relevant system. Cytotoxicity is simultaneously assessed to calculate a Selectivity Index (CC₅₀ / EC₅₀), ensuring that antiviral effects are not due to general cell death [4].
  • Kinetic Characterization: For advanced candidates, detailed enzyme kinetics are performed to determine the mechanism of inhibition (e.g., competitive, covalent) and key parameters like the association (kₐₙ) and dissociation (kₒff) rate constants, which define the drug-target residence time [2].

References

×

XLogP3

3.6

Hydrogen Bond Acceptor Count

5

Hydrogen Bond Donor Count

3

Exact Mass

346.09535693 Da

Monoisotopic Mass

346.09535693 Da

Heavy Atom Count

26

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